DQ661

Core Science & Biosynthesis

Technical Guide: Mechanism of Action of DQ661

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

DQ661 is a novel dimeric quinacrine (B1676205) that functions as a potent, lysosome-directed inhibitor with a unique dual mechanism of action. It directly targets the lysosomal enzyme Palmitoyl-protein thioesterase 1 (PPT1), leading to the concurrent inhibition of anabolic growth signaling and catabolic degradation pathways.[1][2][3][4] By disrupting PPT1-mediated depalmitoylation, DQ661 prevents the localization and activation of the mTORC1 signaling complex on the lysosomal surface.[1][2][3] This dual inhibition of both mTORC1-driven growth signals and lysosomal catabolism (autophagy and macropinocytosis) represents a novel therapeutic strategy for cancers reliant on these pathways for survival and proliferation.[3][4] Preclinical studies have demonstrated significant anti-cancer activity in melanoma, pancreatic, and colorectal cancer models.[3]

Core Mechanism of Action: Dual Inhibition of mTORC1 and Lysosomal Catabolism

The primary molecular target of DQ661 is Palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme responsible for removing thioester-linked fatty acyl groups, such as palmitate, from cysteine residues on proteins.[3][4] The mechanism proceeds through the following steps:

• Direct Binding and Inhibition of PPT1: DQ661, a dimeric quinacrine with a methylated central nitrogen linker that enhances lysosomal localization, directly binds to and inhibits the enzymatic activity of PPT1.[3][4] This binding has been confirmed biophysically via differential scanning calorimetry.[4]

• Accumulation of Palmitoylated Proteins: Inhibition of PPT1 leads to the rapid accumulation of unprocessed, palmitoylated proteins within the cell.[3]

• Disruption of mTORC1 Lysosomal Localization: The proper localization of the mTORC1 complex to the lysosomal surface is a prerequisite for its activation by the small GTPase RHEB.[1][2] The accumulation of palmitoylated proteins caused by DQ661 disrupts the critical interactions between mTORC1 and its activating machinery (such as the Ragulator complex) on the lysosomal membrane.[2]

• Inhibition of mTORC1 Signaling: By preventing mTORC1 from reaching its activation site on the lysosome, DQ661 functionally inhibits its kinase activity.[1][2] This is observed through the decreased phosphorylation of downstream mTORC1 substrates, including pS6K (T389) and pS6 (S240-244).[1]

• Blockade of Lysosomal Catabolism: Concurrently, the inhibition of PPT1 and disruption of normal lysosomal function leads to a blockade of key catabolic processes, including autophagy and macropinocytosis, which cancer cells use to recycle nutrients and survive stress.[2][4]

This dual-action mechanism—simultaneously shutting down a key growth signaling hub (mTORC1) and a critical survival pathway (lysosomal catabolism)—makes DQ661 a potent anti-cancer agent.[3]

Quantitative Data Summary

The following tables summarize the quantitative data extracted from preclinical studies of DQ661.

Table 1: In Vitro Assays and Cellular Effects

Parameter	Assay Type	Cell Line	Concentration	Result	Source
PPT1 Target Engagement	Differential Scanning Calorimetry (DSC)	Recombinant PPT1	100 µmol/L	Significant shift in protein melting temperature, confirming direct binding.	[5]
PPT1 Activity Inhibition	Enzymatic Assay	A375P Melanoma	3 µmol/L	Significant inhibition of PPT1 enzymatic activity.	[5]
mTORC1 Signaling	Western Blot / Immunoblot	A375P Melanoma	3 µmol/L	Decreased phosphorylation of pS6K (T389) and pS6 (S240-244).	[1]
mTORC1 Localization	Proximity Ligation Assay (PLA)	A375P Melanoma	1 µmol/L	Disruption of the mTOR-RHEB interaction.	[6]
Palmitoylation Status	Acyl-Biotin Exchange (ABE) Assay	A375P Melanoma	3 µmol/L	Increased palmitoylation of the PPT1 substrate CD44 over time (0-240 min).	[5]

Table 2: In Vivo Anti-Tumor Efficacy

Cancer Model	Study Type	Dosing Schedule	Result	Source
Melanoma	Mouse Xenograft	Not specified in abstracts	Significant inhibition of tumor growth.	[3]
Pancreatic Cancer	Mouse Xenograft	Not specified in abstracts	Significant inhibition of tumor growth.	[3]
Colorectal Cancer	Mouse Xenograft	Not specified in abstracts	Significant inhibition of tumor growth.	[3]

Experimental Protocols

Target Identification via Photoaffinity Pulldown

This experiment was performed to identify the direct molecular target of DQ661 in an unbiased manner within living cells.

• Probe Synthesis: A photoaffinity probe was synthesized by attaching a benzophenone (B1666685) moiety (a photoreactive group) and an affinity handle (desthiobiotin) to the core DQ661 structure.

• Cellular Treatment: A375P melanoma cells were treated with the DQ661 photoprobe. A control group was co-treated with a 10-fold excess of free DQ661 to serve as a competitor for specific binding sites.

• UV Crosslinking: Cells were irradiated with UV light to induce the benzophenone group to form a covalent bond with the nearest amino acid residues of the binding protein.

• Lysis and Enrichment: Cells were lysed, and proteins that were covalently bound to the probe were enriched from the total lysate using neutravidin resin, which binds to the desthiobiotin handle.

• Mass Spectrometry: The enriched proteins were eluted and identified using mass spectrometry. Candidate targets were defined as proteins that were significantly enriched in the UV-treated sample compared to the non-UV-treated sample and whose binding was competed away by the presence of excess free DQ661. PPT1 was identified as the primary target through this methodology.[3][4]

Target Binding Confirmation via Differential Scanning Calorimetry (DSC)

DSC was used to confirm the direct physical interaction between DQ661 and its identified target, PPT1.

• Sample Preparation: A solution of purified, recombinant PPT1 protein (1 mg/mL; 29.4 µmol/L) was prepared in a suitable buffer. A second sample was prepared containing the same concentration of PPT1 plus DQ661 (100 µmol/L).[5]

• Thermal Denaturation: Both samples (PPT1 alone and PPT1 with DQ661) were placed in the calorimeter and subjected to a controlled temperature ramp, causing the protein to unfold (denature).

• Data Acquisition: The instrument measures the heat energy required to unfold the protein. The temperature at which the protein is halfway unfolded is the melting temperature (Tm).

• Analysis: The Tm of the PPT1-only sample was compared to the Tm of the sample containing DQ661. A significant increase in the Tm in the presence of DQ661 indicates that the compound binds to and stabilizes the protein, confirming a direct interaction.[5]

Western Blot for mTORC1 Signaling

This assay was used to measure the functional consequence of DQ661 treatment on the mTORC1 signaling pathway.

• Cell Culture and Treatment: A375P melanoma cells were cultured and treated with DQ661 (e.g., 3 µmol/L for 6 hours).[6]

• Protein Extraction: Cells were washed and lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to obtain total cellular protein.

• Protein Quantification: The total protein concentration of each lysate was determined using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample were separated by size using SDS-polyacrylamide gel electrophoresis and then transferred to a polyvinylidene fluoride (B91410) (PVDF) membrane.

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies specific for phosphorylated forms of mTORC1 substrates (e.g., anti-phospho-S6K T389, anti-phospho-S6 S240-244) and total protein antibodies for normalization.

• Detection: After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal was detected using an enhanced chemiluminescence (ECL) kit, revealing bands corresponding to the proteins of interest. A decrease in the ratio of phosphorylated protein to total protein indicated inhibition of the pathway.[1]

Mandatory Visualizations

Caption: Signaling pathway of DQ661 action.

Caption: Experimental workflow for DQ661 target identification.

References

• 1. A unified approach to targeting the lysosome’s degradative and growth signaling roles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

DQ661: A Potent PPT1 Inhibitor with Anti-Cancer Activity

A Technical Guide for Researchers and Drug Development Professionals

Introduction

DQ661 is a novel dimeric quinacrine (B1676205) that has emerged as a potent and specific inhibitor of the lysosomal enzyme palmitoyl-protein thioesterase 1 (PPT1).[1][2][3][4] This technical guide provides an in-depth overview of DQ661, focusing on its mechanism of action in cancer cells, its effects on key cellular pathways, and the experimental protocols used to characterize its activity. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting lysosomal function in oncology.

Core Mechanism of Action

DQ661 exerts its anti-cancer effects by directly binding to and inhibiting PPT1, a lysosomal thioesterase responsible for removing palmitate groups from proteins.[1][5] The inhibition of PPT1 by DQ661 disrupts lysosomal homeostasis and downstream signaling pathways critical for cancer cell survival and proliferation.[1][3][5]

The primary consequences of PPT1 inhibition by DQ661 in cancer cells include:

• Lysosomal Deacidification: DQ661 treatment leads to the mislocalization of the v-ATPase proton pump from the lysosomal membrane, resulting in an increase in lysosomal pH.[1][3]

• Inhibition of Autophagy: The deacidification of lysosomes impairs their fusion with autophagosomes, leading to a blockade of autophagic flux.[1][5] This prevents the degradation and recycling of cellular components, a process that cancer cells often rely on for survival under stress.

• Disruption of mTORC1 Signaling: The mislocalization of v-ATPase also disrupts its interaction with the Ragulator complex, which is essential for the recruitment and activation of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) at the lysosomal surface.[1][3][5] This leads to the functional inactivation of mTORC1, a key regulator of cell growth and protein synthesis.[3][5]

Quantitative Data Summary

The following tables summarize the quantitative data regarding the anti-cancer activity of DQ661 and its predecessor compounds from which it was developed.

Table 1: In Vitro Anti-Cancer Activity of Dimeric Chloroquine (DC661)

Cancer Cell Line	Assay	Metric	Value	Reference
HT29 (Colon Cancer)	Autophagic Flux (GFP-LC3B)	% GFP-positive cells	Significantly higher than HCQ and Lys05	[6]
Melanoma Cells	Lysosomal Deacidification	Fluorescence Intensity	Significantly greater than HCQ and Lys05	[6]
Various Cancer Cells	Lysosomal Membrane Permeabilization	% Permeabilized Cells	Significantly higher than HCQ and Lys05	[6]

Table 2: In Vivo Anti-Tumor Activity of Dimeric Chloroquine (DC661)

Animal Model	Cancer Type	Treatment	Outcome	Reference
HT29 Xenograft	Colon Cancer	DC661 (3 mg/kg i.p. daily)	Significant reduction in tumor volume	[6]
HT29 Xenograft	Colon Cancer	DC661 (3 mg/kg i.p. daily)	Almost complete suppression of daily tumor growth rate	[6]

Signaling Pathways and Experimental Workflows

DQ661 Mechanism of Action Signaling Pathway

The following diagram illustrates the signaling cascade initiated by DQ661 in cancer cells.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]

The Dimeric Quinacrine DQ661: A Technical Guide to its Chemical Structure and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the dimeric quinacrine (B1676205) DQ661, a potent inhibitor of palmitoyl-protein thioesterase 1 (PPT1) with significant implications for cancer therapy. This document details its chemical structure, mechanism of action, and relevant experimental data and protocols.

Core Concepts: The Chemical Nature of DQ661

DQ661 is a rationally designed dimeric quinacrine. Its structure is characterized by two quinacrine moieties linked by a specific polyamine chain. The nomenclature of dimeric quinacrines, such as DQ661, often follows a numerical identifier system (m, n, R), where 'm' and 'n' represent the number of carbon atoms on either side of the central nitrogen in the triamine linker, and 'R' indicates the methylation status of this central nitrogen (1 for methylated, 0 for unmethylated). In the case of DQ661, the central nitrogen is methylated, a structural feature critical for its specific subcellular localization to the lysosome and its ability to inhibit autophagy without inducing DNA damage.

The dimerization of the quinacrine scaffold enhances its anti-cancer activity compared to its monomeric parent compound. The length and substitution of the polyamine linker are crucial determinants of the biological properties of these dimeric compounds.

Mechanism of Action: Targeting PPT1 to Inhibit mTORC1 Signaling and Autophagy

DQ661 exerts its potent anti-cancer effects by specifically targeting and inhibiting the lysosomal enzyme palmitoyl-protein thioesterase 1 (PPT1).[1][2] This inhibition sets off a cascade of downstream effects, primarily impacting the mTORC1 signaling pathway and the process of autophagy.

2.1. Inhibition of PPT1

PPT1 is a lysosomal thioesterase responsible for the depalmitoylation of proteins. By inhibiting PPT1, DQ661 leads to the accumulation of palmitoylated proteins, disrupting normal lysosomal function.[2]

2.2. Disruption of mTORC1 Signaling

A key consequence of PPT1 inhibition by DQ661 is the disruption of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) signaling.[1][2] Reverse Phase Protein Array (RPPA) studies have identified the mTORC1 pathway as the most significantly affected signaling cascade upon treatment with DQ661.[2] The inhibition of mTORC1 activity is observed through the reduced phosphorylation of its downstream effectors, including p70S6K (pS6K) and S6 ribosomal protein (pS6).[3]

2.3. Modulation of Autophagy

DQ661 is a potent inhibitor of autophagy, a cellular process of degradation and recycling of cellular components.[3] This inhibition is a direct consequence of its effect on lysosomal function.

The following diagram illustrates the proposed signaling pathway affected by DQ661:

Caption: Mechanism of action of DQ661.

Quantitative Data Summary

The following table summarizes the available quantitative data for the dimeric quinacrine DC661, a closely related analogue of DQ661. It is reported that the IC50 of DQ661 is approximately 100-fold lower than that of hydroxychloroquine (B89500) (HCQ) across various cancer cell lines.[4]

Compound	Target/Assay	Cell Line	IC50	Reference
DC661	Cytotoxicity (MTT assay, 72 hrs)	A375P (Melanoma)	0.49 µM	[5]
DC661	Cytotoxicity (CCK-8 assay)	Hep 3B (Hepatocellular Carcinoma)	0.6 µM	[6]
DC661	Cytotoxicity (CCK-8 assay)	Hep 1-6 (Hepatocellular Carcinoma)	0.5 µM	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of dimeric quinacrines like DQ661.

4.1. Synthesis of Dimeric Quinacrines (General Strategy)

A specific, step-by-step synthesis protocol for DQ661 is not publicly available in the reviewed literature. However, a general synthetic strategy for dimeric quinolines has been described. This typically involves the covalent linking of two quinoline (B57606) or quinacrine rings via a polyamine linker. The methylation status of the central nitrogen atom of the linker is a critical step, often achieved through reductive amination or other standard methylation procedures.

The following diagram outlines a general workflow for the synthesis and evaluation of dimeric quinacrines:

Caption: General workflow for synthesis and evaluation.

4.2. Immunoblotting for mTOR Pathway Analysis

This protocol is for the analysis of mTOR pathway proteins following treatment with DQ661.

• Cell Lysis:

  • Treat cancer cell lines (e.g., A375P melanoma) with desired concentrations of DQ661 for specified time points.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation. Recommended primary antibodies include:

    • Phospho-mTOR (Ser2448)

    • mTOR

    • Phospho-p70S6K (Thr389)

    • p70S6K

    • Phospho-S6 Ribosomal Protein (Ser240/244)

    • S6 Ribosomal Protein

    • β-actin (as a loading control)

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect protein bands using an enhanced chemiluminescence (ECL) detection reagent and imaging system.[7][8][9]

4.3. Differential Scanning Calorimetry (DSC) for PPT1-Ligand Binding

DSC is used to confirm the direct binding of dimeric quinacrines to recombinant PPT1 protein.

• Sample Preparation:

  • Purify recombinant PPT1 protein.

  • Dialyze the protein into a suitable buffer (e.g., 20 mM NaOAc pH 5, 50 mM NaCl).[10]

  • Prepare samples of PPT1 protein (e.g., 1 mg/mL, 29.4 µM) in the absence (apo) and presence of a molar excess of DQ661 (e.g., 100 µM).[10][11]

• DSC Analysis:

  • Use a differential scanning calorimeter (e.g., MicroCal VP-Capillary DSC).[10]

  • Perform scans over a temperature range of 10°C to 90°C at a scan rate of 60°C/hour.[10]

  • A shift in the melting temperature (Tm) of PPT1 in the presence of DQ661 compared to the apo protein indicates direct binding. A decrease in Tm suggests that the ligand binds preferentially to the unfolded state of the protein.[10]

4.4. Reverse Phase Protein Array (RPPA)

RPPA provides a high-throughput method to analyze the effects of DQ661 on a large number of proteins and phosphoproteins simultaneously.

• Lysate Preparation: Prepare protein lysates from cells treated with DQ661 as described in the immunoblotting protocol.

• Arraying: Spot the lysates onto nitrocellulose-coated slides using a robotic arrayer.

• Immunostaining: Incubate each slide with a specific primary antibody, followed by a secondary antibody and a detection reagent.

• Data Acquisition and Analysis: Scan the slides and quantify the signal intensity for each spot. Normalize the data to determine the relative abundance of each protein or phosphoprotein across different treatment conditions.

Conclusion

DQ661 represents a promising class of anti-cancer compounds that function through a novel mechanism of targeting PPT1 to disrupt lysosomal function and inhibit the mTORC1 signaling pathway. Its dimeric quinacrine structure is key to its enhanced potency. The experimental protocols and data presented in this guide provide a foundation for further research and development of DQ661 and related compounds as potential cancer therapeutics. Further investigation into the detailed synthesis and a broader quantitative analysis of DQ661's efficacy in various cancer models is warranted.

References

• 1. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 8. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Dual-Edged Sword: A Technical Guide to the Discovery and Development of DQ661 for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of cancer therapeutics, the lysosome has emerged as a critical organelle, not merely as a cellular recycling center, but as a central hub for regulating metabolic and growth signaling pathways vital for tumor survival and proliferation. The discovery of DQ661, a novel dimeric quinacrine (B1676205), represents a significant advancement in targeting the lysosome for cancer treatment. This technical guide provides an in-depth overview of the discovery, mechanism of action, and preclinical development of DQ661, presenting key quantitative data and detailed experimental protocols to support further research and development in this promising area. DQ661 distinguishes itself by its unique dual-action mechanism: the concurrent inhibition of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) signaling and the blockade of autophagic flux, both of which are orchestrated through its specific targeting of the lysosomal enzyme Palmitoyl-Protein Thioesterase 1 (PPT1).[1][2]

Discovery of DQ661: A Dimeric Quinacrine Derivative

DQ661 was identified through a rational drug design approach that began with the dimerization of quinoline-based antimalarial compounds.[3] This strategy was based on the observation that dimeric forms of chloroquine, such as Lys05, exhibited enhanced anti-autophagy and anti-cancer activities compared to their monomeric counterparts.[3] A library of dimeric compounds was synthesized, varying the polyamine linker between two quinacrine molecules.[3]

A pivotal finding was the critical role of the central nitrogen's methylation within the linker.[3] Compounds with a methylated central nitrogen, like DQ661, demonstrated superior co-localization with lysosomes, leading to potent autophagy inhibition without inducing DNA damage.[3] In contrast, unmethylated analogues tended to localize to the nucleus and cause double-stranded DNA breaks.[3] This strategic chemical modification endowed DQ661 with enhanced lysosomal specificity and, consequently, greater potency as an anti-cancer agent.

Mechanism of Action: Dual Inhibition of mTORC1 and Autophagy via PPT1 Targeting

The therapeutic efficacy of DQ661 stems from its unique ability to simultaneously disrupt two fundamental pathways that cancer cells exploit for survival and growth: mTORC1-mediated anabolic signaling and autophagy-driven catabolic recycling.[1][2] This dual inhibition is achieved through the specific binding and inhibition of its molecular target, Palmitoyl-Protein Thioesterase 1 (PPT1), a lysosomal enzyme responsible for the depalmitoylation of proteins.[1][2]

Signaling Pathway of DQ661's Dual Action

Caption: Mechanism of DQ661 Action.

DQ661's inhibition of PPT1 disrupts the localization of the v-ATPase on the lysosomal membrane.[4] This, in turn, prevents the recruitment of the Ragulator complex and subsequently mTORC1 to the lysosome.[4] The displacement of mTORC1 from the lysosomal surface abrogates its activation by Rheb, leading to the downregulation of downstream signaling pathways that promote protein synthesis and cell growth.[1][4]

Simultaneously, the inhibition of PPT1 blocks the fusion of autophagosomes with lysosomes, leading to an accumulation of autophagic vesicles and a halt in autophagic flux.[1] This deprives cancer cells of a critical survival mechanism used to recycle nutrients and mitigate cellular stress. The combined effect of mTORC1 inhibition and autophagy blockade culminates in the induction of apoptosis and the suppression of tumor growth.[1]

Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies of DQ661.

Table 1: In Vitro Binding and Enzymatic Activity of DQ661

Parameter	Method	Target	Condition	Result	Reference
Protein Melting Temperature (Tm)	Differential Scanning Calorimetry (DSC)	Recombinant PPT1	In the absence of DQ661	67.16 °C	[1]
Protein Melting Temperature (Tm)	Differential Scanning Calorimetry (DSC)	Recombinant PPT1	In the presence of 4-fold molar excess of DQ661	64.60 °C	[1]
PPT1 Enzymatic Activity	Enzymatic Assay	A375P cells	Treated with 3 µM DQ661 for 3 hours	Significantly impaired	[1]
Cathepsin D Enzymatic Activity	Enzymatic Assay	A375P cells	Treated with 3 µM DQ661 for 3 hours	Not significantly impaired	[1]

Table 2: In Vivo Antitumor Activity of DQ661

Cancer Model	Mouse Strain	Treatment	Dosing Schedule	Outcome	Reference
Melanoma (1205Lu xenograft)	NSG	4 mg/kg DQ661 i.p.	Daily for 14 days	Significant reduction in tumor volume	[1]
Colorectal Cancer (HT-29 xenograft)	NSG	DQ661	Not specified	Significantly decreased tumor volumes and increased survival	[1]
Pancreatic Cancer (Syngeneic model)	Not specified	DQ661 and Gemcitabine combination	Not specified	Significantly lower tumor growth rate compared to either agent alone	[1]

Experimental Protocols

Detailed methodologies for the key experiments that elucidated the discovery and mechanism of action of DQ661 are provided below.

In Situ Photoaffinity Pulldown for Target Identification

This experiment was crucial for identifying PPT1 as the molecular target of DQ661.

Caption: Workflow for Photoaffinity Pulldown.

• Probe Synthesis: A photoprobe was synthesized by attaching a benzophenone photoaffinity label and a desthiobiotin tag to the DQ661 molecule.[1]

• Cell Treatment: A375P melanoma cells were incubated with the DQ661-photoprobe. For competition experiments, cells were pre-incubated with a 10-fold excess of free DQ661 before adding the photoprobe.[1]

• UV Cross-linking: The cells were exposed to UV light to induce covalent cross-linking of the benzophenone group to interacting proteins.[1]

• Cell Lysis and Pulldown: Cells were lysed, and the desthiobiotin-tagged protein complexes were captured using streptavidin-coated beads.[1]

• Mass Spectrometry: After washing to remove non-specific binders, the captured proteins were eluted and identified by mass spectrometry.[1]

Reverse Phase Protein Array (RPPA)

RPPA was used to assess the impact of DQ661 on a wide range of cancer-related signaling proteins.

• Cell Treatment and Lysis: Cancer cells were treated with DQ661 for specified durations. Cells were then lysed to extract total protein.[1]

• Protein Quantification: The protein concentration of each lysate was determined.

• Array Printing: Lysates were diluted and printed onto nitrocellulose-coated slides using a robotic arrayer.

• Immunostaining: Each array slide was incubated with a specific primary antibody against a protein or phosphoprotein of interest, followed by a labeled secondary antibody.

• Signal Detection and Analysis: The signal intensity of each spot was quantified, and the data was normalized to determine the relative abundance of the target protein across different treatment conditions.[1]

Immunoblotting

Immunoblotting was used to validate the findings from the RPPA and to assess the levels of specific proteins in the mTORC1 and autophagy pathways.

• Sample Preparation: Cells were treated with DQ661, lysed, and protein concentrations were determined.

• SDS-PAGE: Equal amounts of protein from each sample were separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins were transferred from the gel to a nitrocellulose or PVDF membrane.

• Antibody Incubation: The membrane was blocked and then incubated with primary antibodies specific to the proteins of interest (e.g., phosphorylated S6, LC3B), followed by incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

The antitumor efficacy of DQ661 was evaluated in mouse models of various cancers.

Caption: In Vivo Xenograft Study Workflow.

• Cell Implantation: Human cancer cells (e.g., 1205Lu melanoma, HT-29 colon cancer) were subcutaneously injected into the flanks of immunodeficient mice (e.g., NSG mice).[1]

• Tumor Establishment: Tumors were allowed to grow to a palpable size.

• Treatment Administration: Mice were randomized into treatment and control groups. DQ661 was administered intraperitoneally (i.p.) at specified doses and schedules.[1]

• Tumor Measurement: Tumor volume was measured regularly using calipers.

• Endpoint Analysis: At the end of the study, tumors were excised, and tissues were processed for further analysis, such as immunoblotting to confirm in vivo target engagement (e.g., inhibition of mTORC1 signaling).[1]

Conclusion and Future Directions

The discovery and preclinical development of DQ661 have established it as a promising first-in-class dual inhibitor of mTORC1 and autophagy through the novel targeting of PPT1. Its potent single-agent antitumor activity in various cancer models underscores the therapeutic potential of this approach. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of DQ661 or its analogues for clinical translation. Further investigation into the full spectrum of PPT1's functions within the lysosome may unveil additional therapeutic opportunities. The detailed methodologies and quantitative data presented in this guide are intended to facilitate these future endeavors and accelerate the development of this new class of lysosome-targeted cancer therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Collection - Data from A Unified Approach to Targeting the Lysosome's Degradative and Growth Signaling Roles - Cancer Discovery - Figshare [aacr.figshare.com]
• 3. Figure 7 from A Unified Approach to Targeting the Lysosome's Degradative and Growth Signaling Roles. | Semantic Scholar [semanticscholar.org]
• 4. A unified approach to targeting the lysosome’s degradative and growth signaling roles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DQ661 in In-Vitro Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQ661 is a potent and specific small molecule inhibitor of palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme. As a dimeric quinacrine, DQ661 exerts its anti-cancer effects through a multi-faceted mechanism that involves the disruption of lysosomal function, inhibition of autophagy and macropinocytosis, and suppression of the mTORC1 signaling pathway.[1][2][3] These actions collectively lead to decreased cancer cell proliferation, induction of apoptosis, and ultimately, tumor growth inhibition, making DQ661 a promising agent for in-vitro cancer research.[4]

This document provides detailed application notes and experimental protocols for the use of DQ661 in cancer cell line studies, designed to guide researchers in effectively investigating its therapeutic potential.

Mechanism of Action

DQ661's primary molecular target is PPT1.[5] Inhibition of PPT1 by DQ661 leads to the accumulation of palmitoylated proteins within the lysosome, disrupting its normal function. This disruption has two major downstream consequences for cancer cells:

• Inhibition of Lysosomal Degradative Pathways: DQ661 blocks the catabolic processes of autophagy and macropinocytosis, which cancer cells often utilize to recycle nutrients and sustain their high metabolic demands.[1][3]

• Suppression of mTORC1 Signaling: By inhibiting PPT1, DQ661 disrupts the localization and activity of the mTORC1 complex on the lysosomal surface.[1] This prevents the amino acid-dependent activation of mTORC1, a central regulator of cell growth, proliferation, and survival.[1][6] The inhibition of mTORC1 signaling is characterized by the dephosphorylation of its downstream effectors, such as p70 S6 kinase (S6K) and 4E-BP1.[2]

Data Presentation

Table 1: Summary of DQ661 and DC661 (a potent analog) IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	Compound	IC50 (µM)	Assay Duration (hours)	Reference
A375P	Melanoma	DC661	~0.3	72	[7]
HT-29	Colorectal Cancer	DC661	Not explicitly stated, but 100-fold lower than HCQ	72	[5]
PANC-1	Pancreatic Cancer	DC661	Not explicitly stated, but 100-fold lower than HCQ	72	[5]
Various Colon and Pancreas Cancer Cell Lines	Colon and Pancreatic Cancer	DC661	100-fold lower than Hydroxychloroquine (HCQ)	72	[5]

Note: DC661 is a potent dimeric chloroquine (B1663885) analog of DQ661 and is often used in recent studies. The IC50 values are expected to be in a similar nanomolar to low micromolar range for DQ661.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of DQ661 on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• DQ661 (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of DQ661 in complete culture medium. A suggested starting concentration range is 0.01 µM to 10 µM. Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of DQ661. Include a vehicle control (medium with the same concentration of DMSO used to dissolve DQ661).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals. Mix gently by pipetting or shaking for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the results to determine the IC50 value of DQ661.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with DQ661.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• DQ661

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of DQ661 (e.g., 0.1 µM, 1 µM, 10 µM) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Cell Harvesting: After treatment, collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses propidium iodide to stain cellular DNA and analyze the distribution of cells in different phases of the cell cycle after DQ661 treatment.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• DQ661

• 6-well plates

• PBS

• Cold 70% Ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of DQ661 (e.g., 0.1 µM, 1 µM, 10 µM) for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting: Collect and wash the cells with PBS as described in the apoptosis assay protocol.

• Fixation: Resuspend the cell pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cells for fixation. Incubate at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells (e.g., 850 x g for 5 minutes), discard the ethanol, and wash the cell pellet once with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualization

Caption: DQ661 inhibits PPT1, disrupting mTORC1 signaling at the lysosome.

Caption: Experimental workflow for evaluating DQ661 in cancer cell lines.

References

• 1. The mTOR Signalling Pathway in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mTOR Signaling in Cancer and mTOR Inhibitors in Solid Tumor Targeting Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for DQ661 Administration in Mouse Models of Melanoma

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQ661 is a potent dimeric quinacrine (B1676205) that functions as a lysosomal inhibitor by targeting palmitoyl-protein thioesterase 1 (PPT1).[1][2] This inhibition disrupts multiple lysosomal functions, including autophagy and macropinocytosis, and uniquely impacts mTORC1 signaling.[2] Preclinical studies have demonstrated its anti-cancer activity, making it a compound of interest for therapeutic development.[3] These application notes provide a detailed protocol for the administration of DQ661 in both syngeneic and xenograft mouse models of melanoma, based on available preclinical data.

Data Presentation

Table 1: In Vivo Efficacy of DC661 (DQ661) in a Xenograft Mouse Model

Treatment Group	Dosage	Administration Route	Mean Tumor Volume (mm³) at Day X	Tumor Growth Inhibition (%)	Change in Body Weight (%)	Reference
Vehicle Control (Water)	-	i.p.	[Data not available for melanoma model]	-	[Data not available for melanoma model]	[1]
DC661 (DQ661)	3 mg/kg, daily	i.p.	Significant reduction	Almost complete suppression of daily tumor growth rate	No significant effect	[1][4]
DC661 (DQ661)	10 mg/kg, daily	i.p.	Euthanasia due to lethargy	-	-	[1]

Note: The quantitative data presented is from a study using an HT29 colorectal xenograft model, as specific monotherapy data for DQ661 in a melanoma model was not available in the reviewed literature. This data is provided as a reference for expected efficacy.[1][4]

Experimental Protocols

I. Murine Melanoma Model Establishment

This protocol describes the establishment of both syngeneic and xenograft melanoma mouse models.

A. Cell Lines

• Syngeneic Model: B16-F10 murine melanoma cells.[5][6] This cell line is aggressive and has a high metastatic potential.[6]

• Xenograft Model: A375 human melanoma cells.[2][7] This cell line is widely used for studying melanoma biology and testing therapeutics.[7]

B. Animals

• Syngeneic Model: C57BL/6 mice (6-8 weeks old).[5]

• Xenograft Model: Immunodeficient mice such as NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) or BALB/c nude mice (6-8 weeks old).[1][8]

C. Tumor Implantation

• Culture B16-F10 or A375 cells in appropriate media (e.g., DMEM with 10% FBS) to ~80-90% confluency.

• Harvest cells using trypsin-EDTA, wash with sterile PBS, and resuspend in sterile PBS or serum-free media at a concentration of 2 x 106 cells/mL.

• For subcutaneous injection, draw 100 µL of the cell suspension (containing 2 x 105 cells) into a 1 mL syringe with a 27-gauge needle.

• Inject the cells subcutaneously into the flank of the mouse.

• Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days. Tumor volume can be calculated using the formula: Volume = (length × width²) / 2.

• Begin treatment when tumors reach a palpable size (e.g., 50-100 mm³).[9][10]

II. DQ661 Formulation and Administration

This protocol details the preparation and administration of DQ661 for in vivo studies.

A. Formulation

• Option 1 (Aqueous): Based on the use of water as a vehicle control in some studies, DQ661 may be soluble in sterile water for injection.[1] The concentration should be calculated based on the desired dosage and injection volume.

• Option 2 (DMSO/PEG300/Tween80/Water): For a more robust formulation, especially if solubility issues arise, the following can be used:[4]

  • Dissolve DQ661 in DMSO to create a stock solution (e.g., 10 mg/mL).

  • For a 1 mL working solution, take 20 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix until clear.

  • Add 50 µL of Tween80 to the mixture and mix until clear.

  • Add 530 µL of sterile ddH₂O to reach a final volume of 1 mL.

  • This formulation should be prepared fresh before each use.[4]

B. Administration

• The recommended dose of DQ661 is 3 mg/kg .[1][4] A higher dose of 10 mg/kg has been shown to be lethal in mice.[1]

• Administer the formulated DQ661 via intraperitoneal (i.p.) injection .[1][4]

• The dosing schedule can be daily .[1]

• Continue treatment for the duration of the study, monitoring for tumor growth and any signs of toxicity.

III. Efficacy Assessment

This protocol outlines the methods for evaluating the anti-tumor efficacy of DQ661.

A. Tumor Growth Monitoring

• Measure tumor volume every 2-3 days using calipers.

• Record the body weight of the mice at each measurement to monitor for toxicity.

• At the end of the study, euthanize the mice and excise the tumors.

• Measure the final tumor weight and volume.

B. Survival Studies

• Monitor mice daily for signs of distress or until the tumor reaches a predetermined endpoint (e.g., 2000 mm³).

• Record the date of euthanasia for each mouse and generate Kaplan-Meier survival curves.

C. Pharmacodynamic Studies (Optional)

• At the end of the treatment period, tumors can be harvested and processed for further analysis.

• Immunohistochemistry (IHC): Analyze markers of proliferation (e.g., Ki67) and apoptosis (e.g., cleaved caspase-3).[10]

• Western Blot: Analyze the expression of proteins in the mTORC1 signaling pathway (e.g., p-S6K, p-S6) and markers of autophagy (e.g., LC3-II).[3]

Visualizations

Signaling Pathway of DQ661 in Melanoma

Caption: DQ661 inhibits PPT1, leading to the disruption of mTORC1 signaling and lysosomal functions, ultimately suppressing tumor growth and inducing apoptosis.

Experimental Workflow for DQ661 Administration in Mouse Models of Melanoma

Caption: Workflow for in vivo testing of DQ661 in melanoma mouse models, from cell culture to data analysis.

References

• 1. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A375 Xenograft Model - Altogen Labs [altogenlabs.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. oncology.labcorp.com [oncology.labcorp.com]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. A375 Xenograft Model | Xenograft Services [xenograft.net]
• 8. Standardization of A375 human melanoma models on chicken embryo chorioallantoic membrane and Balb/c nude mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PPT1 inhibition enhances the antitumor activity of anti–PD-1 antibody in melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Coordinate Autophagy and mTOR Pathway Inhibition Enhances Cell Death in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Optimal Concentration of DQ661 for Autophagy Inhibition: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing DQ661, a potent autophagy inhibitor, in preclinical research. This document outlines the mechanism of action of DQ661, protocols for determining its optimal concentration for autophagy inhibition, and methods for assessing its effects on cancer cell lines.

Introduction

DQ661 is a novel dimeric quinacrine (B1676205) that functions as a highly effective inhibitor of autophagy.[1][2] It exerts its effects by specifically targeting and inhibiting the enzyme palmitoyl-protein thioesterase 1 (PPT1).[1] This inhibition leads to a cascade of downstream events, including the deacidification of lysosomes, a blockade of the autophagic flux, and suppression of mTORC1 signaling.[3] These actions culminate in the induction of apoptosis in cancer cells.[3] Compared to other lysosomal inhibitors such as hydroxychloroquine (B89500) (HCQ) and Lys05, DQ661 and its analog DC661 demonstrate significantly more potent inhibition of autophagy at lower concentrations.[3]

Data Presentation: Efficacy and Cytotoxicity of DQ661 and Analogs

Table 1: Summary of DC661 Activity in Cancer Cell Lines

Parameter	Cell Line(s)	Concentration/Value	Remarks
Autophagy Inhibition	Melanoma cells	0.1 - 10 µM	Pronounced accumulation of autophagic vesicles observed.[3]
Cytotoxicity	Melanoma cells	> 10 µM	All cells die at concentrations above 10 µmol/L.[3]
IC50 (72-hour MTT assay)	Multiple cancer cell lines (including colon and pancreas)	~100-fold lower than Hydroxychloroquine (HCQ)	Demonstrates significantly higher potency than HCQ.[3]
PPT1 Enzymatic Inhibition (IC50)	N/A	Estimated 129.6 µM (103–161 µM)	Note: This is an enzymatic IC50 and not a cell viability IC50. The curve did not reach a plateau.[4]

Signaling Pathway of DQ661-Mediated Autophagy Inhibition

DQ661's primary mechanism of action involves the inhibition of PPT1, which disrupts lysosomal function and key signaling pathways that regulate autophagy and cell growth.

Caption: DQ661 inhibits PPT1, leading to V-ATPase mislocalization, lysosomal deacidification, and mTORC1 inhibition, ultimately blocking autophagy and inducing apoptosis.

Experimental Protocols

To determine the optimal concentration of DQ661 for autophagy inhibition and to assess its cellular effects, a series of well-established assays should be performed. The following protocols provide detailed methodologies for these key experiments.

Experimental Workflow: Determining Optimal DQ661 Concentration

Caption: A two-phase experimental workflow to determine the optimal concentration of DQ661 for autophagy inhibition.

Protocol 1: Cell Viability and IC50 Determination using MTT Assay

This protocol is designed to determine the cytotoxic effects of DQ661 on a given cancer cell line and to calculate its half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• DQ661 stock solution (e.g., in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of DQ661 in complete medium. A suggested starting range is 0.01 µM to 20 µM. Remove the medium from the wells and add 100 µL of the DQ661 dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest DQ661 concentration).

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the DQ661 concentration.

  • Use a non-linear regression analysis to determine the IC50 value.

Protocol 2: Western Blotting for LC3-II and p62

This protocol assesses the inhibition of autophagic flux by measuring the accumulation of LC3-II and the degradation of p62. An increase in the LC3-II/LC3-I ratio and an accumulation of p62 are indicative of autophagy inhibition.

Materials:

• Cancer cell line of interest

• 6-well plates

• DQ661

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-LC3B, anti-p62/SQSTM1, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with a range of sub-toxic concentrations of DQ661 (determined from the MTT assay) for a desired time (e.g., 6, 12, or 24 hours). Include a vehicle control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add RIPA buffer to each well and scrape the cells.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Prepare protein samples with Laemmli buffer and boil for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel (a 15% gel is recommended for good separation of LC3-I and LC3-II).

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the LC3-II/LC3-I ratio and normalize p62 levels to the loading control.

Protocol 3: Fluorescence Microscopy of Autophagosomes (LC3 Puncta Formation)

This protocol visualizes the accumulation of autophagosomes within cells, which appear as distinct puncta when stained for LC3.

Materials:

• Cancer cell line of interest (can be transiently or stably transfected with GFP-LC3 or mCherry-GFP-LC3)

• Glass-bottom dishes or coverslips

• DQ661

• Paraformaldehyde (PFA) for fixing

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-LC3B (if not using a fluorescently tagged LC3)

• Fluorescently labeled secondary antibody (if using a primary antibody)

• DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on glass-bottom dishes or coverslips. Treat with selected concentrations of DQ661 as described for the Western blot protocol.

• Cell Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash with PBS.

• Immunostaining (if applicable):

  • Block with 1% BSA in PBS for 30 minutes.

  • Incubate with anti-LC3B primary antibody overnight at 4°C.

  • Wash with PBS.

  • Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Wash with PBS.

• Mounting and Imaging:

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto slides using mounting medium.

  • Acquire images using a fluorescence microscope.

• Data Analysis: Quantify the number of LC3 puncta per cell. An increase in the number of puncta in DQ661-treated cells compared to the control indicates an accumulation of autophagosomes.

Conclusion

DQ661 is a potent inhibitor of autophagy with significant potential in cancer research. By following the detailed protocols provided in these application notes, researchers can effectively determine the optimal concentration of DQ661 for their specific cell models and accurately assess its impact on autophagy and cell viability. The provided information on its mechanism of action and signaling pathway will further aid in the design and interpretation of experiments aimed at exploring the therapeutic potential of this promising compound.

References

• 1. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Using DQ661 as a Chemical Probe for Palmitoyl-Protein Thioesterase 1 (PPT1) Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQ661 is a potent and specific chemical probe for the lysosomal enzyme Palmitoyl-Protein Thioesterase 1 (PPT1). As a dimeric quinacrine, DQ661 exerts its effects by directly binding to and inhibiting PPT1, a critical regulator of lysosomal function and cellular signaling.[1][2][3][4] This inhibition leads to the disruption of multiple cellular processes, including the mTORC1 signaling pathway, autophagy, and macropinocytosis, making DQ661 a valuable tool for studying lysosomal biology and a potential lead compound in cancer therapy.[5][6][7]

These application notes provide detailed protocols for utilizing DQ661 to investigate PPT1 activity and its downstream cellular effects.

Mechanism of Action

DQ661 was identified as a potent inhibitor of autophagy and was subsequently used as a tool to identify its molecular target.[1] Through a photoaffinity pull-down experiment using a DQ661-based photoprobe, PPT1 was identified as the specific binding partner.[1][8] The binding of DQ661 to PPT1 has been confirmed by differential scanning calorimetry, which demonstrated a significant shift in the melting temperature of recombinant PPT1 in the presence of DQ661.[9]

The inhibition of PPT1 by DQ661 has multifaceted downstream effects:

• mTORC1 Signaling Inhibition: DQ661 disrupts the localization of the v-ATPase and Ragulator complexes on the lysosomal membrane, which in turn prevents the recruitment and activation of mTORC1.[5] This leads to a decrease in the phosphorylation of mTORC1 substrates such as S6K and S6.[6]

• Autophagy Inhibition: By inhibiting PPT1, DQ661 blocks autophagic flux, leading to an accumulation of autophagosomes that cannot fuse with lysosomes for degradation.[5]

• Macropinocytosis Inhibition: DQ661 also impairs macropinocytosis, a process of nutrient uptake from the extracellular environment.[3][5]

Data Presentation

Table 1: Quantitative Data for DQ661 and Related Compounds

Parameter	Compound	Value	Cell Line/System	Reference
Binding Affinity
PPT1 Melting Temperature (Tm) Shift	DQ661	2.56 °C	Recombinant PPT1	[9]
In Vitro Potency
PPT1 Enzymatic Activity Inhibition	DQ661	Significant inhibition at 3 µM	A375P cells	[10]
Cellular Potency
IC50 (Cell Viability)	DC661 (a dimeric chloroquine (B1663885) analog)	~0.5 - 0.6 µM	Hep 3B and Hep 1-6 cells	[11]

Experimental Protocols

Photoaffinity Pulldown for Target Identification

This protocol describes the use of a DQ661-based photoprobe to identify its binding partners in a cellular context.

Workflow:

References

• 1. Measuring autophagosome flux - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determining the macropinocytic index of cancer cells through a quantitative image-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macropinosome quantitation assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for Probing Regulated Lysosomal Activity and Function in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Live-Cell Imaging of Lysosomal Changes with DQ661: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The lysosome is a critical cellular organelle responsible for degradation, recycling, and signaling. Its dysfunction is implicated in numerous diseases, including cancer and neurodegenerative disorders. DQ661 is a potent and specific lysosomal inhibitor that targets the enzyme palmitoyl-protein thioesterase 1 (PPT1).[1] By inhibiting PPT1, DQ661 disrupts multiple lysosomal functions, including autophagy, macropinocytosis, and mTORC1 signaling, making it a valuable tool for studying lysosomal biology and a potential therapeutic agent.[1][2][3]

This document provides detailed application notes and protocols for utilizing DQ661 to induce and study lysosomal changes in real-time using live-cell imaging techniques. These protocols are designed to enable researchers to visualize and quantify the dynamic effects of DQ661 on lysosomal morphology, pH, enzymatic activity, and related signaling pathways.

Mechanism of Action of DQ661

DQ661 is a dimeric quinacrine (B1676205) that exhibits enhanced lysosomal localization.[4] Within the lysosome, it directly binds to and inhibits PPT1, a thioesterase responsible for removing palmitate groups from proteins.[1] This inhibition leads to the accumulation of palmitoylated proteins, which in turn disrupts several key lysosomal processes:

• Inhibition of Autophagic Flux: DQ661 blocks the fusion of autophagosomes with lysosomes, leading to an accumulation of autophagosomes and a shutdown of the autophagy process.[2]

• Inhibition of Macropinocytosis: The process of engulfing extracellular fluid and macromolecules is also impaired by DQ661 treatment.[2]

• Inhibition of mTORC1 Signaling: DQ661 disrupts the localization of mTORC1 to the lysosomal surface, thereby inhibiting its activity.[1][5] This is a unique mechanism compared to other lysosomal inhibitors.[1]

These multifaceted effects of DQ661 make it a powerful tool to investigate the intricate roles of lysosomes in cellular homeostasis and disease.

Quantitative Data Summary

The following tables summarize quantitative data on the effects of DQ661 and related methodologies for easy comparison.

Table 1: Effects of DQ661 on Lysosomal Function and Signaling

Parameter	Cell Line	DQ661 Concentration	Incubation Time	Observed Effect	Reference
mTORC1 Signaling (p-S6K, p-S6)	A375P Melanoma	3 µM	6 hours	Significant decrease in phosphorylation	[5]
Autophagic Flux (p62 accumulation)	A375P Melanoma	3 µM	24 hours	Significant increase in p62 levels	[4]
PPT1 Activity	A375P Melanoma	3 µM	3 hours	Potent inhibition of enzymatic activity	N/A
Lysosomal Localization of mTORC1	A375P Melanoma	3 µM	6 hours	Decreased colocalization with LAMP2	[5]

Table 2: Recommended Fluorescent Probes for Live-Cell Imaging of Lysosomal Changes

Fluorescent Probe	Target	Excitation (nm)	Emission (nm)	Typical Working Concentration	Reference
LysoTracker Red DND-99	Acidic Organelles (Lysosomes)	577	590	50-75 nM	[6][7]
LysoTracker Green DND-26	Acidic Organelles (Lysosomes)	504	511	50-75 nM	[7]
Magic Red™ Cathepsin B Assay	Active Cathepsin B	592	628	Varies by kit	[8][9]
TORCAR (FRET Biosensor)	mTORC1 Activity	CFP: ~430, YFP: ~515	CFP: ~475, YFP: ~530	N/A (Transfection)	[10][11][12]
LysoSensor™ Yellow/Blue DND-160	Lysosomal pH	329/384	440/540	≥ 1 µM	[7][13]

Experimental Protocols

Here we provide detailed protocols for live-cell imaging of lysosomal changes induced by DQ661.

Protocol 1: Visualizing Changes in Lysosomal Morphology and pH with LysoTracker

This protocol describes the use of LysoTracker probes to observe changes in the size, distribution, and acidity of lysosomes following DQ661 treatment.

Materials:

• Cells of interest cultured on glass-bottom dishes

• Complete cell culture medium

• DQ661 (stock solution in DMSO)

• LysoTracker Red DND-99 or LysoTracker Green DND-26 (1 mM stock in DMSO)

• Live-cell imaging medium (e.g., phenol (B47542) red-free medium)

• Live-cell imaging microscope with environmental control (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes to reach 50-70% confluency on the day of imaging.

• DQ661 Treatment:

  • Prepare the desired concentration of DQ661 in complete culture medium. A starting concentration of 1-5 µM is recommended.

  • Include a vehicle control (DMSO) at the same final concentration.

  • Incubate cells with DQ661 for the desired duration (e.g., 6, 12, or 24 hours).

• LysoTracker Staining:

  • Prepare a working solution of LysoTracker in pre-warmed live-cell imaging medium. A final concentration of 50-75 nM is recommended.[14]

  • Remove the DQ661-containing medium and wash the cells once with pre-warmed live-cell imaging medium.

  • Add the LysoTracker working solution to the cells and incubate for 30-60 minutes at 37°C.[14]

• Image Acquisition:

  • Wash the cells twice with pre-warmed live-cell imaging medium to remove excess probe.

  • Add fresh, pre-warmed live-cell imaging medium to the dish.

  • Place the dish on the microscope stage within the environmental chamber.

  • Acquire images using the appropriate filter sets for the chosen LysoTracker probe.

  • Capture time-lapse images to observe dynamic changes.

Data Analysis:

• Use image analysis software (e.g., ImageJ/Fiji) to quantify changes in lysosomal number, size, and fluorescence intensity.

• A decrease in LysoTracker fluorescence intensity may indicate an increase in lysosomal pH (alkalinization).

Protocol 2: Measuring Cathepsin B Activity with Magic Red™ Assay

This protocol allows for the visualization and quantification of active cathepsin B, a key lysosomal protease, in response to DQ661 treatment.

Materials:

• Cells of interest cultured on glass-bottom dishes

• Complete cell culture medium

• DQ661 (stock solution in DMSO)

• Magic Red™ Cathepsin B Assay Kit

• Live-cell imaging medium

• Live-cell imaging microscope with environmental control

Procedure:

• Cell Seeding and DQ661 Treatment: Follow steps 1 and 2 from Protocol 1.

• Magic Red™ Staining:

  • Prepare the Magic Red™ substrate solution according to the manufacturer's instructions.[15][16]

  • Add the substrate directly to the cell culture medium containing DQ661.

  • Incubate for the recommended time (typically 30-60 minutes) at 37°C.[15][16]

• Image Acquisition:

  • Wash the cells with live-cell imaging medium if recommended by the kit protocol.

  • Acquire fluorescence images using the appropriate filter set (e.g., Ex: 592 nm, Em: 628 nm).[9]

  • Capture images of both DQ661-treated and control cells.

Data Analysis:

• Quantify the mean fluorescence intensity of Magic Red™ signal per cell using image analysis software.

• A decrease in red fluorescence indicates inhibition of cathepsin B activity.

Protocol 3: Monitoring mTORC1 Activity with a FRET-based Biosensor

This protocol describes the use of a genetically encoded FRET-based biosensor, such as TORCAR, to visualize the dynamics of mTORC1 activity at the lysosome in response to DQ661.[11][12]

Materials:

• Cells of interest

• Plasmid DNA encoding a lysosomally-targeted mTORC1 FRET biosensor (e.g., Lyso-TORCAR)

• Transfection reagent

• Complete cell culture medium

• DQ661 (stock solution in DMSO)

• Live-cell imaging medium

• Live-cell imaging microscope equipped for FRET imaging

Procedure:

• Transfection:

  • Transfect cells with the mTORC1 FRET biosensor plasmid according to the manufacturer's protocol.

  • Allow 24-48 hours for biosensor expression.

• Cell Seeding: Seed transfected cells on glass-bottom dishes.

• Starvation (Optional): To observe activation dynamics, you can serum-starve the cells for 4-6 hours prior to imaging.

• Image Acquisition (Baseline):

  • Place the dish on the microscope stage.

  • Acquire baseline FRET images (both donor and acceptor channels).

• DQ661 Treatment and Time-Lapse Imaging:

  • Add DQ661 (e.g., 3 µM) to the cells while on the microscope stage.

  • Immediately begin acquiring time-lapse FRET images to capture the dynamics of mTORC1 inhibition.

• Data Analysis:

  • Calculate the FRET ratio (acceptor emission / donor emission) for each time point.

  • A decrease in the FRET ratio typically indicates a decrease in mTORC1 activity.

Mandatory Visualizations

Signaling Pathway Diagram

Experimental Workflow Diagram

Logical Relationship Diagram

References

• 1. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol — LysoTracker® Red DND-99 Live-Cell Staining 26 HCS Analysis [protocols.io]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Cathepsin B Assay Kit (Magic Red) (ab270772) | Abcam [abcam.com]
• 9. antibodiesinc.com [antibodiesinc.com]
• 10. Tracking the Activity of mTORC1 in Living Cells Using Genetically Encoded FRET-based Biosensor TORCAR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dynamic Visualization of mTORC1 Activity in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dynamic Visualization of mTORC1 Activity in Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles [frontiersin.org]
• 14. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. abcam.com [abcam.com]

Application Notes and Protocols: Assaying Palmitoyl-Protein Thioesterase 1 (PPT1) Enzymatic Activity in the Presence of DQ661

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoyl-protein thioesterase 1 (PPT1) is a lysosomal hydrolase responsible for removing long-chain fatty acids, such as palmitate, from modified cysteine residues in proteins. This process, known as depalmitoylation, is crucial for lysosomal function and cellular homeostasis. Dysregulation of PPT1 activity is associated with the neurodegenerative disorder infantile neuronal ceroid lipofuscinosis (CLN1) and has emerged as a therapeutic target in cancer. DQ661 is a potent, dimeric quinacrine-derived inhibitor of PPT1.[1][2] It disrupts lysosomal function, including autophagy and mTORC1 signaling, by directly targeting PPT1.[1][2] These application notes provide detailed protocols for assaying the enzymatic activity of PPT1 in the presence of DQ661, enabling researchers to study its inhibitory effects and explore its therapeutic potential.

Data Presentation

Quantitative Analysis of DQ661 Inhibition

Compound	Assay Type	Cell Line	Concentration	Incubation Time	Observed Effect
DQ661	PPT1 Enzymatic Activity	A375P melanoma	3 µM	3 hours	Significant inhibition of PPT1 activity
DC661	Cell Growth (MTT Assay)	Multiple cancer cell lines	IC50 ~100-fold lower than Hydroxychloroquine	72 hours	Potent inhibition of cell proliferation

Experimental Protocols

Protocol 1: Fluorometric Assay for PPT1 Enzymatic Activity

This protocol describes the measurement of PPT1 activity using a fluorogenic substrate, 4-methylumbelliferyl-6-thiopalmitoyl-β-D-glucoside (MU-6S-Palm-βGlc).

Materials:

• Cell or Tissue Lysates: Containing active PPT1 enzyme.

• Homogenization Buffer: 50 mM Tris-HCl, 100 mM NaCl, 2 mM EDTA, pH 7.0.

• DQ661 Stock Solution: Prepare a concentrated stock solution in an appropriate solvent (e.g., DMSO).

• Fluorogenic Substrate: 4-methylumbelliferyl-6-thiopalmitoyl-β-D-glucoside (MU-6S-Palm-βGlc).

• β-glucosidase: To cleave the glycosidic bond and release the fluorophore.

• 96-well black microtiter plates: For fluorescence measurements.

• Fluorescence plate reader: Capable of excitation at ~365 nm and emission at ~450 nm.

• Protein Assay Reagent: (e.g., BCA or Bradford) to determine protein concentration.

Procedure:

• Lysate Preparation:

  • Homogenize cells or tissues in ice-cold Homogenization Buffer.

  • Centrifuge the homogenate at high speed (e.g., 100,000 x g) for 1 hour to pellet cellular debris.

  • Collect the supernatant containing the soluble PPT1 enzyme.

  • Determine the protein concentration of the supernatant.

• Assay Setup:

  • In a 96-well black microtiter plate, add the following to each well:

    • Cell lysate (containing 10-30 µg of protein).

    • Varying concentrations of DQ661 (or vehicle control). Pre-incubate for a specified time (e.g., 3 hours) at 37°C.

    • Add the fluorogenic substrate MU-6S-Palm-βGlc.

  • Incubate the plate at 37°C for 1-3 hours. The incubation time should be within the linear range of the assay.

• Signal Development:

  • After incubation, add β-glucosidase to each well to stop the PPT1 reaction and initiate the release of 4-methylumbelliferone.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a plate reader with excitation at approximately 365 nm and emission at approximately 450 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells without enzyme or substrate).

  • Normalize the fluorescence signal to the protein concentration.

  • Calculate the percent inhibition of PPT1 activity for each concentration of DQ661 compared to the vehicle control.

Mandatory Visualization

Signaling Pathway Diagram

Caption: DQ661 inhibits PPT1, disrupting mTORC1 signaling and cellular processes.

Experimental Workflow Diagram

Caption: Workflow for the fluorometric assay of PPT1 activity with DQ661.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Flow Cytometry Analysis of Apoptosis Induced by DQ661

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQ661 is a potent and selective small-molecule inhibitor of palmitoyl-protein thioesterase 1 (PPT1).[1][2] Inhibition of PPT1 by DQ661 has been shown to induce a unique form of programmed cell death in cancer cells. This process is initiated by lysosomal membrane permeabilization (LMP), leading to the release of cathepsins into the cytoplasm.[1] This cascade further triggers the intrinsic, or mitochondrial, pathway of apoptosis, culminating in caspase activation and cell death.[1] This application note provides a detailed protocol for the quantitative analysis of apoptosis induced by DQ661 using flow cytometry with Annexin V and Propidium Iodide (PI) staining.

Principle of the Assay

Flow cytometry is a powerful technique for the rapid, quantitative analysis of apoptosis in individual cells. The Annexin V/PI dual-staining method is a widely used assay to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Annexin V: In healthy cells, phosphatidylserine (B164497) (PS) is localized to the inner leaflet of the plasma membrane. During the early stages of apoptosis, PS is translocated to the outer leaflet. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and, when conjugated to a fluorochrome, can be used to identify early apoptotic cells.

• Propidium Iodide (PI): PI is a fluorescent nucleic acid intercalating agent that is unable to cross the intact plasma membrane of viable or early apoptotic cells. It can only enter cells with compromised membrane integrity, such as late apoptotic and necrotic cells, where it stains the nucleus.

This dual-staining approach allows for the categorization of cell populations as follows:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive.

Data Presentation

The following table summarizes representative quantitative data from flow cytometry analysis of hepatocellular carcinoma (HCC) cell lines, Hep 3B and Hep 1-6, treated with DQ661 (referred to as DC661 in the cited study) and/or the multi-kinase inhibitor sorafenib (B1663141) for 48 hours.[1][3]

Cell Line	Treatment	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Hep 3B	Control (DMSO)	~95%	~3%	~2%
Sorafenib (1.5 µM)	~70%	~15%	~15%
DQ661 (0.5 µM)	~65%	~20%	~15%
DQ661 (0.5 µM) + Sorafenib (1.5 µM)	~40%	~25%	~35%
Hep 1-6	Control (DMSO)	~96%	~2%	~2%
Sorafenib (1.5 µM)	~75%	~10%	~15%
DQ661 (0.5 µM)	~70%	~15%	~15%
DQ661 (0.5 µM) + Sorafenib (1.5 µM)	~45%	~20%	~35%

Note: The data presented in this table are illustrative estimations based on the representative flow cytometry plots from the cited study and will vary depending on the specific experimental conditions, including cell line, DQ661 concentration, and incubation time.[1][3]

Experimental Protocols

Materials and Reagents

• DQ661

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• Flow cytometer

• Microcentrifuge tubes

• Cell culture plates/flasks

Cell Culture and Treatment

• Seed the cells of interest in appropriate cell culture plates or flasks and allow them to adhere and grow for 24 hours.

• Prepare stock solutions of DQ661 in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of DQ661 in complete cell culture medium to achieve the desired final concentrations. Include a vehicle-only control (e.g., DMSO).

• Remove the existing medium from the cells and replace it with the medium containing the different concentrations of DQ661 or the vehicle control.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

Annexin V/PI Staining Protocol

• Cell Harvesting:

  • For adherent cells, carefully collect the culture medium, which may contain detached apoptotic cells.

  • Wash the adherent cells with PBS and then detach them using Trypsin-EDTA.

  • Combine the detached cells with the collected culture medium.

  • For suspension cells, directly collect the cells.

• Cell Washing:

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a microcentrifuge tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.

• Incubation:

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Keep the samples on ice and protected from light until analysis.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer as soon as possible (preferably within 1 hour).

  • Set up appropriate gates for the cell population based on forward and side scatter to exclude debris.

  • Establish compensation settings using single-stained controls (Annexin V-FITC only and PI only) and an unstained control.

  • Acquire data and analyze the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Visualizations

DQ661-Induced Apoptosis Signaling Pathway

Caption: DQ661 inhibits PPT1, leading to lysosomal membrane permeabilization and apoptosis.

Experimental Workflow for Flow Cytometry Analysis

Caption: Workflow for analyzing DQ661-induced apoptosis via flow cytometry.

References

• 1. scispace.com [scispace.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing DQ661 Dosage for In-Vivo Tumor Growth Inhibition

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the in-vivo dosage of DQ661 for effective tumor growth inhibition. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of DQ661?

A1: DQ661 is a dimeric quinacrine (B1676205) that functions as a potent inhibitor of palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme.[1][2] By inhibiting PPT1, DQ661 disrupts multiple lysosomal functions, including autophagy and macropinocytosis.[1][2] It also indirectly inhibits the mTORC1 signaling pathway by preventing its localization to the lysosomal surface.[1][3] This dual-pronged attack on both cellular degradation and growth signaling pathways leads to cancer cell death and tumor growth inhibition.

Q2: What is a recommended starting dose for DQ661 in in-vivo mouse studies?

A2: Based on preclinical studies, a dosage of 4 mg/kg administered intraperitoneally (i.p.) has been shown to be effective in inhibiting tumor growth without significant toxicity in melanoma xenograft models.[4] It is crucial to perform a dose-escalation study in your specific tumor model to determine the optimal balance between efficacy and toxicity. A related compound, DC661, showed significant tumor growth reduction at 3 mg/kg (i.p.) daily, while a 10 mg/kg dose was found to be lethal in mice.

Q3: How should DQ661 be formulated for in-vivo administration?

A3: As DQ661 is a hydrophobic small molecule, proper formulation is critical for its bioavailability. While specific formulation details for DQ661 are not extensively published, a common approach for similar compounds is to dissolve them in a biocompatible solvent such as a mixture of DMSO, PEG300, and saline. It is recommended to perform solubility and stability tests to determine the optimal vehicle for your specific experimental conditions.

Q4: What is the expected outcome of successful DQ661 treatment on tumor growth?

A4: Successful treatment with an optimized dose of DQ661 should result in a statistically significant reduction in the rate of tumor growth compared to the vehicle-treated control group. In some cases, tumor regression may be observed. The efficacy will depend on the tumor model, the dosage and schedule of administration, and the duration of the treatment.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
No significant tumor growth inhibition	- Suboptimal dosage or scheduling.- Poor bioavailability due to improper formulation.- The tumor model is resistant to DQ661's mechanism of action.- Incorrect administration of the compound.	- Perform a dose-escalation study to find the Maximum Tolerated Dose (MTD) and Optimal Biological Dose (OBD).- Experiment with different administration schedules (e.g., daily, every other day).- Re-evaluate the formulation to improve solubility and stability.- Confirm the expression of PPT1 in your tumor model.- Ensure proper i.p. injection technique to avoid mis-dosing.
Significant animal weight loss or signs of toxicity (e.g., lethargy, ruffled fur)	- The administered dose is too high.- Off-target effects of the compound.- Vehicle toxicity.	- Reduce the dosage of DQ661.- Decrease the frequency of administration.- Monitor animals closely for clinical signs of toxicity.- Run a vehicle-only control group to rule out solvent toxicity.- Consider a formulation with lower concentrations of potentially toxic excipients.
High variability in tumor growth within treatment groups	- Inconsistent tumor cell implantation.- Variation in drug administration.- Intrinsic heterogeneity of the tumor model.	- Ensure consistent cell numbers and injection volumes during tumor implantation.- Standardize the administration technique.- Increase the number of animals per group to enhance statistical power.- Consider using a more homogeneous cell line or a well-characterized patient-derived xenograft (PDX) model.
Precipitation of DQ661 in the formulation upon storage or administration	- Poor solubility of the compound in the chosen vehicle.- Temperature-dependent solubility.	- Prepare fresh formulations before each administration.- Test different solvent systems or the addition of solubilizing agents (e.g., Tween 80).- Gently warm the formulation before injection, if stability allows.

Quantitative Data from In-Vivo Studies

The following tables summarize available quantitative data from in-vivo studies using DQ661 and the closely related compound DC661.

Table 1: In-Vivo Efficacy of DQ661

Compound	Tumor Model	Dosage	Administration Route	Schedule	Observed Effect on Tumor Growth	Toxicity Notes	Reference
DQ661	Melanoma Xenograft	4 mg/kg	i.p.	2 days on, 2 days off	Significant tumor growth inhibition	Not specified	[4]
DQ661	Melanoma Xenograft	8 mg/kg	i.p.	2 days on, 2 days off	Significant tumor growth inhibition	>10% weight loss, lethargy, bowel distension	[4]

Table 2: In-Vivo Efficacy of DC661 (a DQ661 Analog)

Compound	Tumor Model	Dosage	Administration Route	Schedule	Observed Effect on Tumor Growth	Toxicity Notes	Reference
DC661	HT29 Colorectal Xenograft	3 mg/kg	i.p.	Daily	Significant reduction in tumor volume and suppression of growth rate	No significant effect on mouse weight	[5]
DC661	HT29 Colorectal Xenograft	10 mg/kg	i.p.	Two daily doses	Significant and sustained growth impairment	Lethargy, requiring euthanasia	[3]

Experimental Protocols

Protocol 1: Subcutaneous Xenograft Tumor Model and DQ661 Administration

• Cell Culture: Culture the desired cancer cell line under standard conditions. Harvest cells during the logarithmic growth phase.

• Cell Preparation: Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^7 cells/mL. Keep the cell suspension on ice.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of immunocompromised mice (e.g., NOD/SCID or NSG mice).

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors are palpable and reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• DQ661 Formulation: Prepare the DQ661 formulation. For example, dissolve DQ661 in a vehicle consisting of 10% DMSO, 40% PEG300, and 50% saline. Prepare fresh for each administration.

• Drug Administration: Administer DQ661 or vehicle control via intraperitoneal (i.p.) injection according to the predetermined dosage and schedule.

• Tumor Volume Measurement: Measure tumor dimensions (length and width) with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

• Monitoring: Monitor the body weight and overall health of the mice throughout the study.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, western blotting).

Protocol 2: Data Analysis

• Tumor Growth Curves: Plot the mean tumor volume ± standard error of the mean (SEM) for each treatment group over time.

• Statistical Analysis: Use appropriate statistical tests to compare tumor growth between the treatment and control groups. A two-way repeated-measures ANOVA can be used to analyze the overall treatment effect over time. A Student's t-test or one-way ANOVA can be used to compare final tumor volumes or weights. A p-value of < 0.05 is typically considered statistically significant.

Visualizations

Caption: DQ661 inhibits PPT1, leading to the disruption of mTORC1 signaling and autophagy, ultimately inhibiting tumor growth.

Caption: Workflow for in-vivo efficacy testing of DQ661 in a subcutaneous xenograft model.

Caption: A logical troubleshooting guide for common outcomes in DQ661 in-vivo experiments.

References

• 1. Tumor Volume Measurements by Calipers - Biopticon [biopticon.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Statistical analysis of in vivo tumor growth experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Resistance to DQ661 in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are using DQ661 and may be encountering or anticipating resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DQ661?

DQ661 is a potent and specific inhibitor of palmitoyl-protein thioesterase 1 (PPT1), an enzyme located in the lysosome.[1][2] By inhibiting PPT1, DQ661 disrupts two critical cellular processes simultaneously:

• Lysosomal Catabolism: It blocks autophagic flux, the process by which cells degrade and recycle their own components. This leads to an accumulation of autophagic vesicles.[3]

• mTORC1 Signaling: It inhibits the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism.[1]

This dual action of inhibiting both the degradative and growth-promoting functions of the lysosome makes DQ661 an effective anti-cancer agent.[4]

Q2: My cancer cell line is showing reduced sensitivity to DQ661. What are the potential mechanisms of resistance?

While specific resistance mechanisms to DQ661 have not been extensively documented in the literature, resistance to lysosomotropic agents and autophagy inhibitors can arise through several mechanisms. If you are observing a decreased response to DQ661, consider the following possibilities:

• Increased Lysosomal Sequestration: Cancer cells can develop resistance by enhancing the sequestration of drugs within the lysosome, preventing them from reaching their target. This can be due to an increase in the number and volume of lysosomes.

• Alterations in Lysosomal pH: The efficacy of many lysosomotropic agents depends on the acidic environment of the lysosome. An increase in lysosomal pH can reduce the accumulation and activity of the drug.

• Upregulation of Drug Efflux Pumps: Overexpression of ATP-binding cassette (ABC) transporters on the lysosomal membrane can actively pump the drug out of the lysosome, reducing its intracellular concentration.

• Activation of Bypass Signaling Pathways: Cancer cells can develop resistance by activating alternative signaling pathways that compensate for the inhibition of mTORC1 by DQ661.

• Mutations in the Drug Target (PPT1): Although less common, mutations in the PPT1 gene could potentially alter the binding affinity of DQ661 to its target, rendering the drug less effective.

Q3: How can I experimentally verify if my cell line has developed resistance to DQ661?

To confirm resistance, you should perform a dose-response curve and calculate the half-maximal inhibitory concentration (IC50) for your suspected resistant cell line and compare it to the parental, sensitive cell line. A significant shift in the IC50 to a higher concentration would indicate resistance.

Q4: Are there any known strategies to overcome resistance to DQ661 or similar compounds?

While specific strategies for DQ661 are still under investigation, approaches to overcome resistance to related compounds like DC661 (another PPT1 inhibitor) and other lysosomotropic agents can be considered:

• Combination Therapy: Combining DQ661 with other anti-cancer agents may be effective. For example, the related compound DC661 has been shown to enhance the sensitivity of hepatocellular carcinoma cells to sorafenib (B1663141).[1] Combining DQ661 with agents that target parallel or downstream pathways could also be a viable strategy.

• Inhibition of Lysosomal Sequestration: Using agents that disrupt lysosomal function or pH could potentially re-sensitize cells to DQ661.

• Targeting Bypass Pathways: If you identify that a compensatory signaling pathway is activated in your resistant cells, using an inhibitor for a key component of that pathway in combination with DQ661 could restore sensitivity.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action
Decreased cell death in response to DQ661 treatment compared to previous experiments.	Development of resistance; Change in cell culture conditions.	1. Perform a new dose-response experiment to confirm a shift in the IC50 value. 2. Check cell line identity and for contamination. 3. Investigate potential mechanisms of resistance as outlined in the FAQs.
No significant inhibition of mTORC1 signaling (e.g., p-S6K, p-4E-BP1 levels) after DQ661 treatment.	Resistance mechanism upstream of mTORC1; Incorrect drug concentration or treatment time.	1. Verify the activity of your DQ661 stock. 2. Perform a time-course and dose-response experiment monitoring mTORC1 pathway targets via Western blot. 3. If mTORC1 signaling is not inhibited at appropriate concentrations, investigate bypass pathway activation.
Autophagic flux is not inhibited by DQ661.	Altered lysosomal function in the cell line; Resistance mechanism affecting autophagy.	1. Use an autophagy flux assay (see Experimental Protocols) to confirm the lack of inhibition. 2. Investigate lysosomal pH and integrity in your cell line.

Experimental Protocols

Cell Viability Assay (MTT Assay) to Determine IC50

This protocol is for determining the concentration of DQ661 that inhibits cell viability by 50%.

Materials:

• Cancer cell lines (sensitive and suspected resistant)

• DQ661 stock solution

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of DQ661 in complete medium.

• Remove the medium from the wells and add 100 µL of the DQ661 dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest DQ661 concentration).

• Incubate the plate for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Western Blotting for mTORC1 Signaling Pathway Analysis

This protocol is for assessing the inhibition of the mTORC1 pathway by DQ661.

Materials:

• Cancer cell lines

• DQ661

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-S6K, anti-S6K, anti-p-4E-BP1, anti-4E-BP1, anti-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Plate cells and treat with various concentrations of DQ661 for the desired time (e.g., 6 hours).

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Denature the protein lysates and load equal amounts onto an SDS-PAGE gel.

• Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Autophagy Flux Assay using mCherry-EGFP-LC3 Reporter

This assay allows for the visualization and quantification of autophagic flux.[5]

Materials:

• Cancer cell lines stably expressing the mCherry-EGFP-LC3 reporter plasmid

• DQ661

• Fluorescence microscope

Procedure:

• Seed the mCherry-EGFP-LC3 expressing cells on glass coverslips in a 24-well plate.

• Treat the cells with DQ661 at the desired concentration and for the desired time. Include a positive control (e.g., starvation) and a negative control (vehicle).

• Fix the cells with 4% paraformaldehyde.

• Mount the coverslips on microscope slides.

• Visualize the cells using a fluorescence microscope.

  • Autophagosomes will appear as yellow puncta (EGFP and mCherry signals colocalize).

  • Autolysosomes will appear as red puncta (EGFP signal is quenched in the acidic lysosomal environment, while mCherry fluorescence persists).

• Quantify the number of yellow and red puncta per cell to assess autophagic flux. An accumulation of yellow puncta with a concurrent decrease in red puncta indicates a blockage in autophagic flux.

Visualizations

DQ661 Signaling Pathway

Caption: Mechanism of action of DQ661 targeting PPT1 to inhibit mTORC1 and autophagy.

Experimental Workflow for Investigating DQ661 Resistance

Caption: Workflow for investigating and addressing resistance to DQ661.

Logical Relationship of Potential Resistance Mechanisms

Caption: Potential mechanisms leading to resistance against DQ661.

References

• 1. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Frontiers | The Exploitation of Liposomes in the Inhibition of Autophagy to Defeat Drug Resistance [frontiersin.org]
• 4. Drug Sequestration in Lysosomes as One of the Mechanisms of Chemoresistance of Cancer Cells and the Possibilities of Its Inhibition | MDPI [mdpi.com]
• 5. bitesizebio.com [bitesizebio.com]

Minimizing off-target effects of DQ661 in experimental setups

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers minimize and understand the off-target effects of DQ661 in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DQ661?

DQ661 is a potent and specific inhibitor of palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme responsible for the depalmitoylation of proteins.[1][2][3][4] By inhibiting PPT1, DQ661 disrupts multiple lysosomal functions, including autophagy and macropinocytosis.[2][5] A key consequence of PPT1 inhibition by DQ661 is the disruption of the lysosomal localization and activation of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1), a central regulator of cell growth and metabolism.[1][3][6] This leads to a reduction in protein synthesis and can induce apoptosis in cancer cells.[7][8]

Q2: I'm observing high levels of cytotoxicity at my effective concentration. Is this an off-target effect?

High cytotoxicity can be an expected outcome of DQ661 treatment, as it is designed to induce apoptosis in cancer cells.[8] However, excessive or rapid cell death, especially in non-cancerous cell lines, might indicate an off-target effect or an experimental artifact.

Troubleshooting Steps:

• Confirm On-Target Activity: Verify the inhibition of PPT1 and the downstream suppression of mTORC1 signaling (e.g., by checking the phosphorylation status of S6K or S6).[6]

• Dose-Response Curve: Perform a detailed dose-response experiment to determine the IC50 for your cell line and identify a minimal effective concentration.

• Time-Course Experiment: Assess cell viability at multiple time points to distinguish between rapid, non-specific toxicity and the intended time-dependent induction of apoptosis.

• Vehicle Control: Ensure that the solvent used to dissolve DQ661 (e.g., DMSO) is not contributing to cytotoxicity at the concentration used.

Q3: How can I be sure that the observed effects are due to PPT1 inhibition and not other off-target interactions?

While DQ661 is reported to be specific for PPT1, it's crucial to validate that the observed phenotype is a direct result of inhibiting this target.[4]

Experimental Validation Strategies:

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of PPT1.[9] If the phenotype of PPT1 knockdown mimics the effect of DQ661, it strongly suggests the effect is on-target.

• Rescue Experiments: Overexpression of a drug-resistant mutant of PPT1 (if available) should rescue the cellular phenotype in the presence of DQ661. Conversely, overexpressing wild-type PPT1 might sensitize cells to the inhibitor.[9]

Q4: My results for autophagy inhibition are unclear. How can I accurately measure the effect of DQ661 on autophagy?

DQ661 inhibits autophagy by impairing the fusion of autophagosomes with lysosomes, leading to an accumulation of autophagic vesicles.[1][8] This can be misinterpreted if not measured correctly.

Recommended Assays for Autophagic Flux:

• LC3-II Turnover Assay: This assay measures the amount of LC3-II that is degraded over time. In the presence of DQ661, you should see an accumulation of LC3-II. This is best observed by treating cells with DQ661 in the presence and absence of a lysosomal inhibitor like bafilomycin A1.

• Tandem Fluorescent LC3 Reporter (mCherry-eGFP-LC3): This reporter can distinguish between acidic autolysosomes (mCherry signal only) and neutral autophagosomes (mCherry and eGFP signals). DQ661 treatment should result in an increase in yellow puncta (autophagosomes) and a decrease in red puncta (autolysosomes), indicating a blockage of autophagic flux.[8]

Summary of DQ661's Molecular and Cellular Effects

Target/Process	Effect of DQ661	Key Downstream Consequences	References
Primary Target: PPT1	Inhibition of enzymatic activity	Accumulation of palmitoylated proteins, disruption of lysosomal function.	[1][2][3][4]
mTORC1 Signaling	Inhibition of mTORC1 activity by preventing its lysosomal localization.	Decreased phosphorylation of S6K and S6, reduced protein synthesis.	[1][3][6][10]
Autophagy	Blockade of autophagic flux by inhibiting autophagosome-lysosome fusion.	Accumulation of autophagosomes (LC3-II).	[1][2][8]
Macropinocytosis	Inhibition	Reduced nutrient uptake from the extracellular environment.	[1][2]
Cell Viability	Induction of apoptosis	Cell death, particularly in cancer cell lines.	[8]

Experimental Protocols

Protocol 1: Validating On-Target mTORC1 Inhibition via Western Blotting

Objective: To confirm that DQ661 is inhibiting the mTORC1 pathway in your cell line.

Methodology:

• Cell Culture and Treatment: Plate your cells and allow them to adhere. Treat the cells with a range of DQ661 concentrations (e.g., 0.1, 1, and 10 µM) for a specified time (e.g., 6 hours). Include a vehicle control (e.g., DMSO).[8]

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-S6K (T389), total S6K, phospho-S6 (S240/244), total S6, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate secondary antibodies and visualize the bands.

• Interpretation: A dose-dependent decrease in the phosphorylation of S6K and S6, without a significant change in the total protein levels, indicates on-target inhibition of the mTORC1 pathway.[6]

Protocol 2: Washout Experiment to Assess Reversibility and Off-Target Effects

Objective: To determine if the effects of DQ661 are sustained after its removal, which can help differentiate between on-target covalent inhibition and off-target or non-specific effects.

Methodology:

• Cell Treatment: Treat cells with DQ661 at the desired concentration for a defined period (e.g., 6 hours).[11]

• Washout:

  • Aspirate the media containing DQ661.

  • Wash the cells twice with pre-warmed, drug-free culture media.[12]

  • Add fresh, drug-free media to the cells.

• Incubation: Incubate the "washout" cells for an additional period (e.g., 24, 48, or 72 hours).[11]

• Analysis: At the end of the incubation period, assess the desired phenotype (e.g., cell viability, protein phosphorylation) and compare it to cells continuously exposed to DQ661 and vehicle-treated cells.

• Interpretation: If the effect of DQ661 is reversible and the phenotype returns to baseline after washout, this may suggest a non-covalent off-target effect. If the effect is sustained, it is more likely to be a result of the intended on-target mechanism.

Visualizing Pathways and Workflows

Caption: DQ661 signaling pathway.

Caption: Troubleshooting workflow for DQ661.

Caption: Logical flow for result interpretation.

References

• 1. Targeting the lysosome for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

How to assess the purity and stability of a DQ661 sample

Welcome to the technical support center for DQ661. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity and stability of DQ661 samples. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is DQ661 and what are its primary applications?

A1: DQ661 is a potent, dimeric quinacrine-based autophagy inhibitor.[1][2] Its primary mechanism of action involves the inhibition of the lysosomal enzyme palmitoyl-protein thioesterase 1 (PPT1), which subsequently disrupts autophagy and mTORC1 signaling pathways.[1][3][4] Due to these activities, DQ661 is predominantly utilized in cancer research to study lysosomal function and its role in therapeutic resistance.[2]

Q2: What are the recommended storage conditions for a DQ661 sample?

A2: To ensure the stability of your DQ661 sample, it is recommended to store it as a solid powder in a cool, dry, and dark place. For long-term storage, keeping the sample at -20°C is advisable. If the compound is in solution, it should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.

Q3: How can I determine the purity of my DQ661 sample?

A3: The purity of a DQ661 sample can be assessed using a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a primary method for quantifying the purity and identifying impurities. Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial for confirming the molecular weight of DQ661 and identifying any potential degradation products or synthesis-related impurities.[5] Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the chemical structure of the compound.

Purity Assessment Guide

This section provides detailed protocols for assessing the purity of a DQ661 sample.

High-Performance Liquid Chromatography (HPLC) Method

A stability-indicating HPLC method is essential for separating DQ661 from its potential impurities and degradation products.

Experimental Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% trifluoroacetic acid).

• Gradient:

  • Start with 10% acetonitrile for 2 minutes.

  • Ramp to 90% acetonitrile over 15 minutes.

  • Hold at 90% acetonitrile for 5 minutes.

  • Return to 10% acetonitrile over 1 minute and re-equilibrate for 7 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm and 340 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the DQ661 sample in a suitable solvent (e.g., DMSO or methanol) to a final concentration of 1 mg/mL.

Data Presentation:

The purity of the DQ661 sample can be determined by calculating the peak area percentage from the HPLC chromatogram.

Parameter	Result
Retention Time of DQ661	[Insert Retention Time] min
Peak Area of DQ661	[Insert Peak Area]
Total Peak Area	[Insert Total Peak Area]
Purity (%)	([Peak Area of DQ661] / [Total Peak Area]) x 100

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is used to confirm the identity of the main peak as DQ661 and to identify any impurities.

Experimental Protocol:

• LC System: Use the same HPLC conditions as described above.

• Mass Spectrometer: An electrospray ionization (ESI) source in positive ion mode.

• Mass Range: Scan from m/z 100 to 1000.

• Data Analysis:

  • Confirm the molecular weight of DQ661 (C₄₁H₄₇Cl₂N₅O₂), which has a calculated m/z of 711.31 for [M]+ and 712.31 for [M+H]+.

  • Analyze the mass spectra of any impurity peaks to tentatively identify their structures.

Stability Assessment Guide

This guide outlines the process for evaluating the stability of a DQ661 sample under various stress conditions.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to demonstrate the stability-indicating nature of the analytical method.

Experimental Protocol:

• Sample Preparation: Prepare separate solutions of DQ661 (1 mg/mL) in a suitable solvent.

• Stress Conditions:

  • Acidic: Add 1N HCl and incubate at 60°C for 24 hours.

  • Basic: Add 1N NaOH and incubate at 60°C for 24 hours.

  • Oxidative: Add 3% H₂O₂ and incubate at room temperature for 24 hours.

  • Thermal: Heat the solid sample at 105°C for 24 hours.

  • Photolytic: Expose the solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze the stressed samples using the developed HPLC and LC-MS methods to identify and quantify any degradation products.

Potential Degradation Products:

Based on the structure of DQ661 and known degradation pathways of its precursor, quinacrine (B1676205), potential degradation products to monitor include:

• Hydrolysis Products: Cleavage of the diamine linker.

• Oxidation Products: N-oxides on the quinacrine rings or the aliphatic linker.

• Dealkylation Products: Loss of the ethyl groups from the terminal amine.

• Photodegradation Products: O-demethylation of the methoxy (B1213986) groups.[5]

Data Presentation:

Summarize the results of the forced degradation studies in a table.

Stress Condition	DQ661 Assay (%)	Major Degradation Product (m/z)
Acidic (1N HCl, 60°C, 24h)	[Insert %]	[Insert m/z]
Basic (1N NaOH, 60°C, 24h)	[Insert %]	[Insert m/z]
Oxidative (3% H₂O₂, RT, 24h)	[Insert %]	[Insert m/z]
Thermal (Solid, 105°C, 24h)	[Insert %]	[Insert m/z]
Photolytic (UV 254nm, 24h)	[Insert %]	[Insert m/z]

Troubleshooting Guide

Issue: Unexpected peaks in the HPLC chromatogram.

• Possible Cause 1: Contamination.

  • Solution: Ensure all glassware, solvents, and equipment are clean. Run a blank injection (solvent only) to check for system contamination.

• Possible Cause 2: Degradation of the sample.

  • Solution: Prepare fresh sample solutions. Ensure the sample is protected from light and stored at the recommended temperature. Review the stability data to understand potential degradation pathways.

• Possible Cause 3: Synthesis-related impurities.

  • Solution: Use LC-MS to determine the mass of the impurity peaks. This can help in identifying starting materials, by-products, or residual solvents from the synthesis process.

Issue: Poor peak shape or resolution in HPLC.

• Possible Cause 1: Inappropriate mobile phase.

  • Solution: Adjust the mobile phase composition, pH, or gradient slope to improve peak shape and resolution.

• Possible Cause 2: Column degradation.

  • Solution: Flush the column with a strong solvent or replace it if it has reached the end of its lifespan.

• Possible Cause 3: Sample overload.

  • Solution: Reduce the concentration of the injected sample.

Visualizations

Caption: Workflow for assessing the purity of a DQ661 sample.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A unified approach to targeting the lysosome’s degradative and growth signaling roles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of quinacrine dihydrochloride dihydrate stability and characterization of its degradants - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for long-term storage of DQ661 solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for the long-term storage of DQ661 solutions. Proper handling and storage are critical for maintaining the integrity and activity of DQ661, ensuring the reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing DQ661 stock solutions?

A1: DQ661 is soluble in organic solvents such as DMSO and ethanol. For long-term storage, anhydrous DMSO is a commonly used solvent. It is crucial to use high-purity, anhydrous DMSO to minimize degradation, as DMSO is hygroscopic and absorbed water can affect compound stability.

Q2: What is the optimal temperature for long-term storage of DQ661 stock solutions?

A2: While specific stability data for DQ661 solutions is not extensively published, based on general practices for similar compounds, storage at -20°C or -80°C is recommended to minimize chemical degradation. However, be aware that precipitation can occur at lower temperatures in DMSO. See the troubleshooting guide for more information.

Q3: How should I handle DQ661 solutions to ensure stability?

A3: To maintain the stability of DQ661 solutions, it is recommended to:

• Protect from light: DQ661 is a quinacrine (B1676205) derivative, and such compounds can be light-sensitive. Store solutions in amber vials or cover them with aluminum foil.

• Aliquot: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation.

• Inert atmosphere: For maximum stability, consider purging the headspace of the vial with an inert gas like argon or nitrogen before sealing.

• Tightly seal vials: Use vials with high-quality, airtight seals to prevent solvent evaporation and moisture absorption.

Q4: How long can I store DQ661 solutions?

A4: The long-term stability of DQ661 in solution has not been definitively established in publicly available literature. It is best practice to prepare fresh solutions for critical experiments. For stock solutions stored under optimal conditions (frozen, protected from light, and sealed), it is advisable to use them within a few months. For working solutions at lower concentrations, it is recommended to prepare them fresh before each experiment.

Q5: Are there any known degradation pathways for DQ661?

A5: DQ661 is a dimeric quinacrine. Quinacrine itself is known to be susceptible to degradation through several pathways, including N-deethylation, oxidation, and photolytic degradation, particularly in solution.[1][2] It is plausible that DQ661 could undergo similar degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate observed in frozen stock solution	DQ661 has limited solubility in cold DMSO.	1. Warm the vial to room temperature. 2. Gently vortex or sonicate the solution to redissolve the precipitate. 3. Before use, visually inspect the solution to ensure it is clear. 4. For future storage, consider a lower stock concentration or storing at -20°C instead of -80°C if precipitation is recurrent.
Inconsistent experimental results	1. Degradation of DQ661 due to improper storage. 2. Inaccurate concentration due to solvent evaporation. 3. Repeated freeze-thaw cycles.	1. Prepare fresh stock solutions from powder. 2. Ensure vials are tightly sealed. Parafilm can be used for extra security. 3. Always aliquot stock solutions into single-use vials.
Discoloration of the solution	Potential chemical degradation or oxidation.	1. Discard the solution. 2. Prepare a fresh solution using high-purity, anhydrous solvent. 3. Store new aliquots under an inert atmosphere if possible.

DQ661 Solution Storage Conditions (Illustrative Data)

The following table provides hypothetical stability data for illustrative purposes. Note: This data is not based on experimental validation for DQ661 and should be used as a general guideline only.

Storage Condition	Solvent	Concentration	Duration	Estimated Purity
-80°C, dark, sealed	Anhydrous DMSO	10 mM	6 months	>95%
-20°C, dark, sealed	Anhydrous DMSO	10 mM	3 months	>95%
4°C, dark, sealed	Anhydrous DMSO	10 mM	1 week	<90%
Room Temp, light	Anhydrous DMSO	10 mM	24 hours	<80%

Experimental Protocols

Protocol for Assessing DQ661 Solution Stability

This protocol outlines a general method for determining the stability of a DQ661 solution under specific storage conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• DQ661 powder

• Anhydrous DMSO (or other solvent of choice)

• HPLC system with a UV detector

• C18 HPLC column

• Mobile phase (e.g., acetonitrile (B52724) and water with a modifier like formic acid or trifluoroacetic acid)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Autosampler vials

2. Preparation of Standard and Sample Solutions:

• Standard (Time 0): Accurately weigh DQ661 powder and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 10 mM). Immediately dilute a sample of this stock solution to a working concentration (e.g., 100 µM) with the mobile phase and inject it into the HPLC system. This will serve as the reference for 100% purity.

• Storage Samples: Aliquot the remaining stock solution into several vials appropriate for the intended storage conditions (e.g., -20°C in the dark, 4°C in the dark, room temperature with light exposure).

3. HPLC Analysis:

• Method Development: Develop an HPLC method that provides a sharp, symmetrical peak for DQ661, well-resolved from any solvent peaks or potential impurities.

• Analysis Schedule: At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), retrieve one aliquot from each storage condition.

• Sample Preparation for Injection: Allow the aliquot to equilibrate to room temperature. Dilute a sample to the working concentration with the mobile phase.

• Injection and Data Acquisition: Inject the prepared sample into the HPLC system and record the chromatogram.

4. Data Analysis:

• Purity Assessment: Calculate the purity of DQ661 in each sample by dividing the peak area of the main DQ661 peak by the total area of all peaks in the chromatogram.

• Degradation Calculation: Compare the peak area of DQ661 at each time point to the peak area at Time 0 to quantify the percentage of DQ661 remaining.

• Identify Degradants: The appearance of new peaks in the chromatogram indicates the formation of degradation products.

Visualizations

Caption: Troubleshooting workflow for handling precipitate in DQ661 solutions.

Caption: Simplified signaling pathways affected by DQ661 in cancer cells.

References

• 1. Determination of quinacrine dihydrochloride dihydrate stability and characterization of its degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Specificity of DQ661 for Palmitoyl-Protein Thioesterase 1 (PPT1) Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data to validate the specificity of DQ661 as a potent inhibitor of Palmitoyl-Protein Thioesterase 1 (PPT1). DQ661, a novel dimeric quinacrine, has been identified as a promising anti-cancer agent that functions by targeting lysosomal processes.[1][2][3] Central to its mechanism of action is the direct inhibition of PPT1, a lysosomal hydrolase responsible for removing long-chain fatty acids from S-acylated proteins.[4][5] This guide summarizes the key experimental evidence supporting the specificity of DQ661 for PPT1 and compares its activity with other known inhibitors.

Quantitative Comparison of PPT1 Inhibitors

The potency of DQ661 and its analogs, such as DC661, has been evaluated against PPT1 and compared to other lysosomal inhibitors like hydroxychloroquine (B89500) (HCQ). The following table summarizes the available quantitative data on the inhibitory activities of these compounds.

Compound	Target	Assay Type	IC50	Cell Line/System	Reference
DQ661	PPT1	Enzymatic Activity	Potent Inhibition (Specific IC50 not stated)	A375P melanoma cells	[6]
DC661	PPT1	Cell Growth	0.5 µM	Hep 1-6 hepatocellular carcinoma	[7][8]
DC661	PPT1	Cell Growth	0.6 µM	Hep 3B hepatocellular carcinoma	[7][8]
DC661	Not Specified	Cell Growth	~100-fold lower than HCQ	Multiple cancer cell lines	[9]
Hydroxychloroquine (HCQ)	PPT1	Enzymatic Activity	Less potent than DC661	A375P melanoma cells	[5]
Orlistat	PPT1	Enzymatic Activity	178.8 nM	Purified enzyme	[2]
Palmostatin B	PPT1	Enzymatic Activity	11.8 nM	Purified enzyme	[2]

Experimental Validation of Specificity

The specificity of DQ661 for PPT1 has been rigorously tested using multiple experimental approaches. These methods provide strong evidence for a direct and selective interaction.

Photoaffinity Labeling and Pulldown

A key experiment to identify the direct molecular target of DQ661 involved a photoaffinity pulldown strategy.[10][11] This technique utilizes a modified DQ661 probe to covalently bind to its protein target upon UV irradiation, allowing for its subsequent isolation and identification.

Experimental Workflow:

Figure 1: Workflow for Photoaffinity Labeling.[11]

Proteomic analysis of the proteins pulled down by the DQ661 photoprobe revealed that PPT1 was the only lysosomal protein specifically and competitively bound by DQ661.[10]

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) was employed to confirm the direct binding of DQ661 to purified PPT1 protein.[6] This biophysical technique measures the thermal stability of a protein. A shift in the melting temperature (Tm) of the protein in the presence of a ligand indicates a direct interaction.

Experimental Results:

Incubation of recombinant PPT1 with DQ661 resulted in a significant shift in the observed protein melting temperature, confirming a direct binding interaction that stabilizes the protein structure.[6]

In-Cell Enzymatic Activity Assays

Treatment of cancer cells with DQ661 has been shown to inhibit the enzymatic activity of PPT1.[6] These assays typically utilize a fluorogenic substrate that mimics the natural substrate of PPT1.

Logical Relationship of Inhibition:

Figure 2: DQ661 Inhibition of PPT1 Activity.

Signaling Pathways Affected by PPT1 Inhibition

The inhibition of PPT1 by DQ661 has significant downstream effects on critical cellular signaling pathways, primarily impacting lysosomal function, autophagy, and mTORC1 signaling.[10]

Figure 3: Signaling Pathways Modulated by DQ661-mediated PPT1 Inhibition.[10][12][13]

By inhibiting PPT1, DQ661 disrupts the localization and activity of the mTORC1 complex at the lysosomal surface and blocks the process of autophagy, a key survival mechanism for cancer cells.[12] This dual action contributes to its potent anti-cancer effects.

Experimental Protocols

Photoaffinity Pulldown Protocol

• Probe Incubation: Live cancer cells (e.g., A375P melanoma) are incubated with a DQ661-photoprobe. This probe consists of the DQ661 molecule linked to a benzophenone (B1666685) photoaffinity label and a desthiobiotin affinity handle.

• Competition Control: For competition experiments, cells are co-incubated with the photoprobe and an excess of free DQ661.

• UV Irradiation: The cells are exposed to UV light to induce covalent cross-linking between the benzophenone group on the probe and adjacent amino acid residues of the target protein.

• Cell Lysis: The cells are lysed to release the protein contents.

• Enrichment: The cell lysates are incubated with neutravidin-coated resin, which specifically binds to the desthiobiotin handle of the photoprobe, thus enriching for the probe-protein complexes.

• Elution and Analysis: The bound proteins are eluted from the resin and identified using mass spectrometry.

Differential Scanning Calorimetry (DSC) Protocol

• Sample Preparation: Purified recombinant PPT1 protein is prepared in a suitable buffer. Two samples are prepared: one with PPT1 alone and another with PPT1 incubated with DQ661.

• Calorimetric Scan: The samples are subjected to a controlled temperature ramp in a differential scanning calorimeter.

• Data Acquisition: The instrument measures the heat capacity of the samples as a function of temperature.

• Data Analysis: The melting temperature (Tm), the midpoint of the protein unfolding transition, is determined for both the protein alone and the protein-ligand complex. A shift in Tm for the complex compared to the protein alone indicates a binding event.

PPT1 Enzymatic Activity Assay Protocol

• Cell Treatment: Cancer cells are treated with varying concentrations of DQ661 for a specified period.

• Cell Lysis: The cells are lysed to prepare a cell extract containing the PPT1 enzyme.

• Enzyme Reaction: The cell lysate is incubated with a fluorogenic substrate, such as 4-methylumbelliferyl-6-thiopalmitoyl-β-D-glucoside, in an appropriate assay buffer.

• Fluorescence Measurement: The enzymatic cleavage of the substrate by PPT1 releases a fluorescent product. The fluorescence intensity is measured over time using a fluorometer.

• Data Analysis: The rate of the enzymatic reaction is calculated from the increase in fluorescence. The inhibitory effect of DQ661 is determined by comparing the reaction rates in treated versus untreated samples.

Conclusion

The presented data from photoaffinity labeling, differential scanning calorimetry, and enzymatic activity assays collectively provide strong evidence for the high specificity of DQ661 in inhibiting PPT1. This targeted inhibition of a key lysosomal enzyme disrupts critical cellular processes, such as autophagy and mTORC1 signaling, which are frequently dysregulated in cancer. The superior potency of DQ661 and its analogs compared to broader-acting lysosomal inhibitors like hydroxychloroquine highlights its potential as a more precise and effective therapeutic agent. Further investigations into the off-target profile of DQ661 will continue to refine our understanding of its mechanism of action and therapeutic window.

References

• 1. tainstruments.com [tainstruments.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Human recombinant palmitoyl protein thioesterase-1 (PPT1) for preclinical evaluation of enzyme replacement therapy for infantile neuronal ceroid lipofuscinosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. researchgate.net [researchgate.net]

Dimeric Quinacrine Analogs: A Comparative Analysis of DQ661 and its Peers in Cancer Research

A new class of dimeric quinacrine (B1676205) analogs has emerged as a promising avenue in anticancer drug development. This guide provides a comparative analysis of DQ661 and other notable dimeric quinacrine analogs, focusing on their mechanisms of action, anticancer activity, and the experimental methodologies used to evaluate their performance. This objective comparison is intended to assist researchers, scientists, and drug development professionals in navigating the landscape of these novel therapeutic agents.

Differentiating Dimeric Quinacrine Analogs: A Tale of Two Mechanisms

Dimeric quinacrine analogs are characterized by two quinacrine rings joined by a linker chain. The nature of this linker, particularly the methylation status of the central nitrogen atom, plays a pivotal role in determining the subcellular localization and ultimately the mechanism of action of these compounds. This structural variation leads to two distinct anticancer strategies: lysosome-centric autophagy inhibition and nuclear-focused DNA damage.

DQ661: The Lysosomal Disruptor

DQ661 is a potent inhibitor of the lysosomal enzyme palmitoyl-protein thioesterase 1 (PPT1).[1][2][3] This inhibition disrupts lysosomal function, leading to the blockade of autophagy, a cellular recycling process that cancer cells often exploit to survive under stress.[4] Furthermore, DQ661's interference with lysosomal activity also leads to the inhibition of mTORC1 signaling, a key pathway in cell growth and proliferation.[1] This is evidenced by a decrease in the phosphorylation of downstream targets such as pS6K and S6.[5] By targeting the lysosome, DQ661 effectively cripples two critical survival mechanisms for cancer cells.

DQ660 and Other Analogs: The DNA Damage Inducers

In contrast to the lysosome-targeting DQ661, dimeric quinacrine analogs with a secondary amine in the linker, such as DQ660, tend to localize in the cell nucleus. There, they exert their anticancer effects by inducing DNA damage. This distinct mechanism of action opens up different therapeutic possibilities, including combination therapies with radiation or other DNA-damaging agents.

Comparative Anticancer Activity: A Quantitative Look

The dimeric chloroquine (B1663885) analog, DC661, which shares a similar mechanism of action with DQ661, has been shown to be significantly more potent than the monomeric hydroxychloroquine (B89500) (HCQ). In 72-hour MTT assays, the IC50 of DC661 was found to be 100-fold lower than that of HCQ across multiple colon and pancreas cancer cell lines.[6][7] In hepatocellular carcinoma cell lines Hep 3B and Hep 1-6, DC661 demonstrated IC50 values of 0.6 µM and 0.5 µM, respectively.[8]

Compound	Cancer Cell Line	IC50 (µM)	Reference
DC661	Hep 3B (Hepatocellular Carcinoma)	0.6	[8]
DC661	Hep 1-6 (Hepatocellular Carcinoma)	0.5	[8]
DC661	Colon and Pancreas Cancer Cell Lines	~100-fold lower than HCQ	[6][7]

Note: This table summarizes available quantitative data. A comprehensive table with direct comparisons of DQ661, DQ660, and other analogs across a standardized panel of cell lines would be highly valuable for the research community.

Key Experimental Protocols

To facilitate further research and validation, this section details the methodologies for key experiments used to characterize the activity of dimeric quinacrine analogs.

Palmitoyl-Protein Thioesterase 1 (PPT1) Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of PPT1.

Materials:

• Recombinant human PPT1 enzyme

• Fluorogenic substrate (e.g., 4-Methylumbelliferyl-6-thiopalmitoyl-β-D-glucoside)

• Assay buffer (e.g., 50 mM MES, pH 6.0, 0.1% Triton X-100)

• Test compounds (DQ661 and other analogs)

• 96-well black microplate

• Fluorometer

Procedure:

• Prepare a solution of recombinant PPT1 in assay buffer.

• Add the test compounds at various concentrations to the wells of the microplate.

• Add the PPT1 enzyme solution to the wells and incubate for a specified time (e.g., 15 minutes) at 37°C to allow for compound-enzyme interaction.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Monitor the increase in fluorescence over time using a fluorometer with excitation and emission wavelengths appropriate for the substrate (e.g., 360 nm excitation and 460 nm emission for 4-Methylumbelliferone).

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the IC50 value by plotting the reaction rate as a function of the compound concentration and fitting the data to a dose-response curve.

Autophagy Flux Assay using mCherry-GFP-LC3

This assay is used to monitor the progression of autophagy from autophagosome formation to lysosomal degradation.

Materials:

• Cancer cells stably expressing the mCherry-GFP-LC3 reporter protein

• Complete cell culture medium

• Test compounds (DQ661 and other analogs)

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed the mCherry-GFP-LC3 expressing cells in a suitable imaging plate or dish.

• Allow the cells to adhere overnight.

• Treat the cells with the test compounds at desired concentrations for a specified time (e.g., 24 hours).

• Capture fluorescence images of the cells in both the GFP (green) and mCherry (red) channels.

• Analyze the images to quantify the number and colocalization of green and red puncta.

  • Autophagosomes: Appear as yellow puncta (colocalization of green and red signals).

  • Autolysosomes: Appear as red-only puncta (the GFP signal is quenched in the acidic environment of the lysosome).

• An increase in red-only puncta indicates a functional autophagy flux, while an accumulation of yellow puncta suggests a blockage in the fusion of autophagosomes with lysosomes, a hallmark of autophagy inhibition.

Western Blot Analysis of mTORC1 Signaling

This technique is used to measure the phosphorylation status of key proteins in the mTORC1 signaling pathway.

Materials:

• Cancer cells

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against total and phosphorylated forms of mTOR, p70S6K, and S6.

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cancer cells with the test compounds for the desired time.

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Quantify the band intensities to determine the relative levels of phosphorylated and total proteins. A decrease in the ratio of phosphorylated to total protein indicates inhibition of the signaling pathway.

DNA Damage Assay (γ-H2AX Staining)

This immunofluorescence-based assay detects the phosphorylation of histone H2AX (γ-H2AX), a marker for DNA double-strand breaks.

Materials:

• Cancer cells

• Test compounds (e.g., DQ660)

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody against γ-H2AX

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Grow cells on coverslips and treat them with the test compounds.

• Fix and permeabilize the cells.

• Block non-specific antibody binding sites.

• Incubate with the primary anti-γ-H2AX antibody.

• Wash and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the number of γ-H2AX foci per nucleus to assess the extent of DNA damage.

Visualizing the Pathways and Processes

To better understand the mechanisms and workflows discussed, the following diagrams have been generated using the DOT language.

References

• 1. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The Exploitation of Liposomes in the Inhibition of Autophagy to Defeat Drug Resistance [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of DQ661's Anti-Tumor Effects in Diverse Cancer Types: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-tumor effects of DQ661, a novel lysosomotropic agent, across various cancer types. DQ661 has emerged as a potent inhibitor of palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme, leading to a multi-pronged attack on cancer cells by disrupting lysosomal function, inhibiting autophagy and macropinocytosis, and suppressing mTORC1 signaling.[1][2][3][4] This guide presents a comparative analysis of DQ661's performance against other lysosomotropic agents and standard-of-care therapies, supported by available experimental data.

Comparative In Vitro Efficacy of DQ661

DQ661 has demonstrated significantly greater potency in vitro compared to other lysosomotropic agents like hydroxychloroquine (B89500) (HCQ) and the dimeric chloroquine (B1663885) analog Lys05. Reports indicate that the half-maximal inhibitory concentration (IC50) of DQ661 is up to 100 times lower than that of HCQ in multiple cancer cell lines, including those of colon and pancreatic origin.

Compound	Cancer Type	Cell Line(s)	IC50 (µM)	Reference(s)
DQ661 (DC661)	Colon, Pancreas	Multiple	~100-fold lower than HCQ	[5]
Hydroxychloroquine (HCQ)	Pancreatic	AsPC-1, Hs-766T, MIAPaCa-2, PANC-1	Range: ~30 - >100	[6]
Cholangiocarcinoma	HuCCT-1, CCLP-1	168.4 ± 23.4, 113.36 ± 14.06	[6]
Lung (A549)	A549	78.6 (24h), 58.6 (48h)	[7]
Lys05	Multiple	Multiple human cancer cell lines	3- to 10-fold lower than HCQ	[2]

Comparative In Vivo Anti-Tumor Efficacy

Preclinical studies in xenograft models have demonstrated the single-agent anti-tumor activity of DQ661 and its analogs in various cancers.

Compound	Cancer Model	Administration	Key Findings	Reference(s)
DQ661 (DC661)	HT29 Colorectal Xenograft	3 mg/kg, i.p. daily	Significant reduction in tumor volume and almost complete suppression of daily tumor growth rate.	[5]
1205Lu Melanoma Xenograft	4 mg/kg or 8 mg/kg, i.p.	Significant single-agent in vivo activity.	[8]
Hepatocellular Carcinoma (in combination with Sorafenib)	Not specified	Synergistic effect resulting in maximal suppression of tumor growth.	[3]
Lys05	Melanoma Xenograft (c8161, 1205Lu)	76 mg/kg, i.p.	53% reduction in average daily tumor growth rate (1205Lu).	[2]
Colon Cancer Xenograft (HT-29)	10, 40, or 80 mg/kg, i.p.	Significant tumor growth impairment at all doses.	[2]
Hydroxychloroquine (HCQ)	Pancreatic Cancer PDX	Not specified	Reduction in tumor volume in the majority of PDX lines, with over 20% inhibition in a third of the lines.	[9]

Mechanism of Action: A Multi-faceted Approach

DQ661's anti-tumor activity stems from its potent inhibition of PPT1, which triggers a cascade of downstream effects disrupting crucial cellular processes that cancer cells rely on for survival and proliferation.

Caption: DQ661 inhibits PPT1, leading to the suppression of mTORC1, autophagy, and macropinocytosis, ultimately inhibiting tumor growth and inducing apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of DQ661 and comparator compounds on cancer cell lines.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of DQ661, HCQ, Lys05, or standard-of-care drugs for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Autophagy Flux Assay (LC3-II Western Blot)

This assay measures the rate of autophagic degradation.

• Cell Treatment: Treat cells with DQ661 or other compounds for the desired time, in the presence or absence of a lysosomal inhibitor (e.g., bafilomycin A1 or chloroquine) for the last 2-4 hours of the treatment period.

• Protein Extraction: Lyse the cells and determine the protein concentration.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with a primary antibody against LC3.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence substrate.

• Data Analysis: Quantify the band intensities for LC3-I and LC3-II. Autophagic flux is determined by the difference in the amount of LC3-II between samples treated with and without the lysosomal inhibitor.

Caption: Workflow for assessing autophagy flux using LC3-II western blotting.

mTORC1 Signaling Analysis (Western Blot)

This protocol assesses the effect of DQ661 on the mTORC1 signaling pathway.

• Cell Treatment: Treat cells with DQ661 for various time points.

• Protein Extraction: Lyse the cells and determine the protein concentration.

• Western Blotting:

  • Perform SDS-PAGE and western blotting as described for the autophagy flux assay.

  • Probe membranes with primary antibodies against phosphorylated and total forms of mTORC1 downstream targets, such as p70S6K (Thr389) and S6 ribosomal protein (Ser240/244).

• Data Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein, indicating the activity of the mTORC1 pathway.

In Vivo Tumor Xenograft Study

This protocol evaluates the anti-tumor efficacy of DQ661 in a living organism.

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 1-5 x 10^6 cells) into the flank of immunocompromised mice.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize mice into treatment groups and administer DQ661, a vehicle control, or a standard-of-care drug via an appropriate route (e.g., intraperitoneal injection).

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry).

• Data Analysis: Calculate tumor growth inhibition and assess statistical significance between treatment groups.

Caption: General workflow for an in vivo tumor xenograft study.

Conclusion

DQ661 represents a promising novel anti-cancer agent with a unique mechanism of action that differentiates it from other lysosomotropic compounds and standard chemotherapies. Its superior in vitro potency and demonstrated in vivo efficacy in multiple cancer models warrant further investigation. Direct comparative studies with current standard-of-care treatments in relevant preclinical models are crucial to fully elucidate the therapeutic potential of DQ661 and guide its clinical development. This guide provides a foundational overview for researchers and drug development professionals to understand and further explore the anti-tumor properties of this compelling new compound.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. オートファジー検出 [promega.jp]
• 7. US10788499B2 - Methods for assaying palmitoyl protein thioesterase 1 and tripeptidyl peptidase activity in dried blood spots for detection of neuronal ceroid lipofuscinoses in newborns - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Autophagy is critical for pancreatic tumor growth and progression in tumors with p53 alterations - PMC [pmc.ncbi.nlm.nih.gov]

DQ661: A Comparative Analysis of Efficacy in Immunocompetent and Immunodeficient Mouse Models

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the preclinical efficacy of DQ661, a potent lysosomal inhibitor, in both immunocompetent and immunodeficient mouse models. This document summarizes available quantitative data, details experimental methodologies, and visualizes key pathways and workflows to facilitate a comprehensive understanding of DQ661's anti-tumor activity.

Summary of In Vivo Efficacy

DQ661 and its closely related analog, DC661, have demonstrated significant anti-tumor activity as a single agent in immunodeficient mouse models. In immunocompetent models, evidence suggests that DQ661 can enhance anti-tumor immune responses, contributing to its therapeutic effect, particularly when used in combination with other agents.

Quantitative Data Presentation

Table 1: Efficacy of DQ661/DC661 in Immunodeficient Mouse Models

Tumor Model	Mouse Strain	Treatment	Key Efficacy Endpoint	Outcome
Melanoma Xenograft	NSG	DQ661 (8 mg/kg, i.p., 2 days on/2 days off)	Tumor Growth Inhibition	Significant reduction in tumor growth rate compared to vehicle control.[1]
Colorectal Cancer Xenograft (HT-29)	NSG	DC661 (3 mg/kg, i.p., daily)	Tumor Volume Reduction	Significant reduction in tumor volume and almost complete suppression of daily tumor growth rate compared to control.[2]

Table 2: Efficacy of DQ661/DC661 in Immunocompetent Mouse Models

Tumor Model	Mouse Strain	Treatment	Key Efficacy Endpoint	Outcome
Hepatocellular Carcinoma	C57BL/6 ("immunized mice")	DC661 (3 mg/kg/d, i.p.) + Sorafenib (B1663141)	Tumor Growth Suppression & Immune Response	Maximal suppression of tumor growth in combination with sorafenib; DC661 enhanced anti-tumor immune response by promoting dendritic cell maturation and CD8+ T cell activation.[3][4]
Colon Adenocarcinoma (MC38)	C57BL/6	Vaccination with DC661-treated MC38 cells	Tumor Rejection	Inoculation with DC661-treated cells led to complete rejection of a subsequent challenge with live tumor cells, indicating an adaptive immune response.[5]

Signaling Pathway and Experimental Workflow Visualizations

DQ661 Mechanism of Action

DQ661 exerts its anti-cancer effects by targeting palmitoyl-protein thioesterase 1 (PPT1), a key lysosomal enzyme. This inhibition leads to a cascade of downstream effects, including the disruption of mTORC1 signaling and the impairment of autophagy, ultimately promoting cancer cell death.

Caption: Diagram of DQ661's mechanism of action.

General In Vivo Efficacy Study Workflow

The following diagram illustrates a generalized workflow for assessing the in vivo efficacy of DQ661 in mouse models of cancer.

Caption: A generalized workflow for in vivo efficacy studies.

Experimental Protocols

Immunodeficient Mouse Model: Colorectal Cancer Xenograft

• Mouse Strain: NOD-scid IL2Rgamma null (NSG) mice were used.[2]

• Tumor Cell Line: HT-29 human colorectal carcinoma cells.

• Cell Implantation: 1 x 10^6 HT-29 cells were subcutaneously injected into the flanks of NSG mice.[2]

• Treatment: Once tumors were palpable, mice were treated daily with an intraperitoneal (i.p.) injection of DC661 at a dose of 3 mg/kg.[2]

• Efficacy Assessment: Tumor volumes were measured regularly using calipers. The tumor growth rate was also calculated.[2]

Immunocompetent Mouse Model: Hepatocellular Carcinoma

• Mouse Strain: C57BL/6 mice were used.[3]

• Tumor Cell Line: Hep 1-6 murine hepatocellular carcinoma cells.

• Cell Implantation: Subcutaneous injection of Hep 1-6 cells.

• Treatment: When tumors reached approximately 300 mm³, mice received intraperitoneal injections of DC661 (3 mg/kg/day) in combination with sorafenib.[3]

• Immune Response Analysis: Tumor tissues were collected after 7 days of treatment and digested into single-cell suspensions for flow cytometry analysis to assess the infiltration and activation of immune cells such as dendritic cells and CD8+ T cells.[3]

Discussion

The available evidence suggests that DQ661 is an effective anti-cancer agent in both immunodeficient and immunocompetent settings. In immunodeficient models, its efficacy is primarily driven by its direct cytotoxic and autophagy-inhibiting effects on cancer cells.[1][2]

In immunocompetent models, the role of the immune system appears to be a significant contributor to the overall therapeutic outcome. Studies indicate that DQ661 can modulate the tumor microenvironment by promoting the maturation of dendritic cells and the activation of cytotoxic T lymphocytes.[3][4] Furthermore, the induction of an adaptive immune response, as demonstrated by the tumor rejection in a vaccination-style experiment, highlights the immunogenic potential of DQ661-induced cell death.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lysosomal lipid peroxidation regulates tumor immunity - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Disruption of mTORC1 Lysosomal Localization by DQ661: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of DQ661 with other common mTORC1 inhibitors, focusing on their efficacy in disrupting the lysosomal localization of mTORC1. The information presented is supported by experimental data to aid in the selection of appropriate tools for mTORC1 research and therapeutic development.

Introduction

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a central regulator of cell growth, proliferation, and metabolism. Its activity is tightly controlled and spatially regulated, with a critical activation step occurring at the lysosomal surface. The translocation of mTORC1 to the lysosome allows for its interaction with the small GTPase Rheb, leading to its activation. Consequently, disrupting the lysosomal localization of mTORC1 is a key strategy for inhibiting its activity.

DQ661 is a novel dimeric quinacrine (B1676205) that has been identified as a potent inhibitor of mTORC1 signaling.[1][2][3][4] Its mechanism of action involves the inhibition of palmitoyl-protein thioesterase 1 (PPT1), an enzyme whose inhibition leads to the mislocalization of v-ATPase, a key component of the machinery that recruits mTORC1 to the lysosome.[3][5] This guide compares the effects of DQ661 on mTORC1 lysosomal localization with those of other well-established mTOR inhibitors: Torin 1, Rapamycin, and Chloroquine (B1663885).

Comparison of mTORC1 Inhibitors

The following table summarizes the key characteristics and effects of DQ661 and its comparators on mTORC1 lysosomal localization.

Feature	DQ661	Torin 1	Rapamycin	Chloroquine
Primary Target	Palmitoyl-protein thioesterase 1 (PPT1)[1][2][3][4]	mTOR kinase domain (ATP-competitive)	FKBP12 (allosteric inhibitor)	Lysosomal acidification[6][7]
Mechanism of mTORC1 Inhibition	Indirectly, by disrupting v-ATPase localization and subsequent mTORC1 recruitment to the lysosome.[3]	Directly inhibits mTOR kinase activity.[8]	Allosterically inhibits mTORC1, preventing substrate phosphorylation.	Impairs lysosomal function, which can indirectly inhibit mTORC1 signaling.[6][7]
Effect on mTORC1 Lysosomal Localization	Significant decrease in mTOR/LAMP2 colocalization.[5]	Can restore TFEB-mediated lysosomal biogenesis, suggesting an impact on lysosomal function.[8]	Effects are complex and can be context-dependent. Some studies report enhanced lysosomal accumulation of mTOR, while others show restoration of colocalization under specific conditions.[9]	Can reduce mTOR localization with lysosomes, but the effect can be cell-type dependent.[6][7][10]
Reported Quantitative Data	P < 0.0001 decrease in mTOR/LAMP2 colocalization in A375P cells (3 µmol/L, 6 hours).[5]	Quantitative data on direct mTORC1 displacement is not readily available.	Quantitative data on mTORC1 displacement is variable across studies.	Inhibits leucine-induced mTORC1 phosphorylation in C2C12 cells.[7][11]

Experimental Protocols

Immunofluorescence for mTOR and LAMP2 Colocalization

This protocol is a generalized procedure for assessing the colocalization of mTOR and the lysosomal marker LAMP2. Specific antibody concentrations and incubation times may need to be optimized for different cell lines and experimental conditions.

Materials:

• Cells grown on glass coverslips

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% bovine serum albumin in PBS)

• Primary antibodies: anti-mTOR and anti-LAMP2

• Fluorophore-conjugated secondary antibodies (e.g., Alexa Fluor 488 and Alexa Fluor 594)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

Procedure:

• Cell Culture and Treatment: Plate cells on glass coverslips and allow them to adhere. Treat cells with the desired compounds (e.g., DQ661, Torin 1, Rapamycin, Chloroquine) at the indicated concentrations and for the specified duration.

• Fixation: Gently wash the cells with PBS. Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Incubate the cells with permeabilization buffer for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells in blocking solution for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibodies (anti-mTOR and anti-LAMP2) in the blocking solution according to the manufacturer's recommendations. Incubate the cells with the primary antibody solution overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibodies in the blocking solution. Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Counterstaining: Incubate the cells with DAPI solution for 5 minutes at room temperature to stain the nuclei.

• Washing: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Capture images and quantify the colocalization of mTOR and LAMP2 using appropriate image analysis software (e.g., ImageJ with a colocalization plugin). The Pearson's correlation coefficient is a commonly used metric for quantifying colocalization.[12]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mTORC1 signaling pathway, the mechanism of DQ661-mediated disruption, and a typical experimental workflow for validating this disruption.

Caption: mTORC1 signaling pathway and the inhibitory action of DQ661.

Caption: A typical experimental workflow for comparative analysis.

Conclusion

DQ661 effectively disrupts the lysosomal localization of mTORC1 through a distinct mechanism involving the inhibition of PPT1.[1][3] This leads to a significant reduction in the colocalization of mTOR with the lysosomal marker LAMP2, providing a clear and quantifiable readout of its activity.[5] In contrast, other mTORC1 inhibitors such as Torin 1, Rapamycin, and Chloroquine exhibit more complex or variable effects on mTORC1's subcellular localization. For researchers specifically interested in studying the consequences of displacing mTORC1 from the lysosome, DQ661 presents a valuable and potent tool. The experimental protocols and comparative data provided in this guide offer a framework for validating the effects of DQ661 and other inhibitors on this critical aspect of mTORC1 regulation.

References

• 1. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. researchgate.net [researchgate.net]
• 6. Chloroquine and bafilomycin A mimic lysosomal storage disorders and impair mTORC1 signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Torin 1 alleviates impairment of TFEB-mediated lysosomal biogenesis and autophagy in TGFBI (p.G623_H626del)-linked Thiel-Behnke corneal dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of the lysosomotropic agent chloroquine on mTORC1 activation and protein synthesis in human skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Differential localization and anabolic responsiveness of mTOR complexes in human skeletal muscle in response to feeding and exercise - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis: Genetic Knockdown of PPT1 versus Chemical Inhibition with DQ661

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key methodologies for studying the function of Palmitoyl-Protein Thioesterase 1 (PPT1): genetic knockdown and chemical inhibition using the potent inhibitor DQ661. Understanding the nuances, advantages, and limitations of each approach is critical for designing robust experiments and accurately interpreting results in the context of cancer biology, neurodegenerative diseases, and other fields where PPT1 plays a crucial role.

Executive Summary

Both genetic knockdown of PPT1 (using siRNA or CRISPR-Cas9) and chemical inhibition with DQ661 effectively block PPT1 function, leading to similar downstream cellular effects. The primary consequence of PPT1 inactivation by either method is the disruption of lysosomal homeostasis, leading to impaired autophagy and inhibition of mTORC1 signaling.[1][2][3][4] Genetic approaches offer high specificity for targeting PPT1, while chemical inhibition with DQ661 provides a temporally controlled and reversible means of studying PPT1 function. This guide presents a detailed comparison of their mechanisms, effects on cellular pathways, and relevant experimental protocols to aid researchers in selecting the most appropriate method for their specific research questions.

Data Presentation: Quantitative Comparison

The following tables summarize the comparative effects of PPT1 genetic knockdown and DQ661 inhibition on key cellular processes. Data has been compiled from multiple studies to provide a comprehensive overview.

Table 1: Comparison of Effects on Autophagy and Lysosomal Function

Parameter	PPT1 Genetic Knockdown (siRNA/CRISPR)	Chemical Inhibition (DQ661/DC661)	Reference
Autophagic Flux	Significant inhibition	Potent inhibition	[4][5]
LC3-II Accumulation	Increased	Increased	[4]
Lysosomal pH	Deacidification	Deacidification	[4]
Lysosomal Membrane Permeability	Increased	Increased	[3][4]

Table 2: Comparison of Effects on mTORC1 Signaling

Parameter	PPT1 Genetic Knockdown (siRNA/CRISPR)	Chemical Inhibition (DQ661)	Reference
mTORC1 Activity	Inhibited	Inhibited	[1][6][7]
Phosphorylation of p70S6K	Reduced	Reduced	[6][7]
Phosphorylation of 4E-BP1	Reduced	Reduced	[7]
mTOR Lysosomal Localization	Disrupted	Disrupted	[1][8]

Table 3: Comparison of Effects on Cell Viability and Tumor Growth

Parameter	PPT1 Genetic Knockdown (CRISPR)	Chemical Inhibition (DQ661/DC661)	Reference
Cancer Cell Viability	Significantly reduced	Significantly reduced	[2][5]
In vivo Tumor Growth	Significantly impaired	Significantly impaired	[2][4][5]

Mechanism of Action

Genetic Knockdown of PPT1

Genetic knockdown of PPT1 is achieved by introducing short interfering RNAs (siRNAs) or using the CRISPR-Cas9 gene-editing system.

• siRNA-mediated knockdown: siRNAs are short, double-stranded RNA molecules that are complementary to the mRNA sequence of the PPT1 gene. Upon introduction into the cell, they are incorporated into the RNA-induced silencing complex (RISC), which then cleaves the target PPT1 mRNA, leading to reduced translation and a decrease in PPT1 protein levels.

• CRISPR-Cas9-mediated knockout: This system uses a guide RNA (gRNA) to direct the Cas9 nuclease to a specific location within the PPT1 gene. Cas9 then creates a double-strand break in the DNA, which is often repaired by the error-prone non-homologous end joining (NHEJ) pathway. This can lead to insertions or deletions (indels) that result in a frameshift mutation and a non-functional PPT1 protein.

Chemical Inhibition with DQ661

DQ661 is a potent, dimeric quinacrine (B1676205) derivative that acts as a direct inhibitor of PPT1.[6][9][10] It localizes to the lysosome, where it binds to and inhibits the enzymatic activity of PPT1.[8][11] This inhibition prevents the depalmitoylation of substrate proteins, leading to their accumulation and subsequent disruption of lysosomal function.[7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by PPT1 inhibition and the general experimental workflows for both genetic knockdown and chemical inhibition studies.

References

• 1. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 2. A unified approach to targeting the lysosome’s degradative and growth signaling roles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A comprehensive map of the mTOR signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Dimeric quinacrines as chemical tools to identify PPT1, a new regulator of autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for DQ661: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information to establish a robust operational and disposal plan for DQ661, a dimeric quinacrine (B1676205) and potent PPT1 inhibitor used in autophagy research. Adherence to these procedures is critical for personnel safety and environmental compliance.

Hazard Identification and Immediate Safety Precautions

Given that DQ661 is a potent, biologically active compound, it should be handled as a hazardous substance. Assume it may be harmful if swallowed, cause skin and eye irritation, and may have long-term environmental effects. All personnel handling DQ661 in any form (solid powder, in solution, or as waste) must wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling DQ661 waste.

PPE Category	Required for Handling Powder	Required for Handling Solution (e.g., in DMSO)	Specifications
Hand Protection	✓	✓	Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if contaminated.
Eye Protection	✓	✓	Safety glasses with side shields or safety goggles.
Body Protection	✓	✓	Laboratory coat. Ensure it is fully buttoned.
Respiratory Protection	Recommended	Not generally required if handled in a fume hood.	Use a NIOSH-approved respirator if handling powder outside of a ventilated enclosure.

Step-by-Step Disposal Protocol

Proper disposal of DQ661 and contaminated materials must be managed through a licensed hazardous waste disposal service. Do not dispose of this chemical in standard laboratory trash or down the drain.

Experimental Protocol: Waste Segregation and Disposal

1. Waste Segregation:

• Maintain separate, clearly labeled waste streams for solid, liquid, and sharps waste contaminated with DQ661.

2. Solid Waste Disposal:

• Items to Include: Unused or expired DQ661 powder, contaminated PPE (gloves, lab coats), and contaminated lab supplies (e.g., weigh boats, pipette tips, tubes).

• Procedure:

  • Collect all solid waste in a dedicated, leak-proof, and sealable hazardous waste container.

  • The container should be made of a material compatible with the chemical.

  • Clearly label the container with "Hazardous Waste," "DQ661," and any other identifiers required by your institution.

3. Liquid Waste Disposal:

• Items to Include: Unused stock solutions (e.g., in DMSO), experimental media containing DQ661, and the first rinse of any container that held the compound.

• Procedure:

  • Collect all liquid waste in a designated, sealed, and chemically resistant hazardous waste container.[1]

  • If dissolved in DMSO, ensure the container is appropriate for aprotic solvents.

  • Label the container with "Hazardous Waste," "DQ661," and list all solvents present (e.g., "DMSO," "Cell Culture Media").[2]

4. Sharps Waste Disposal:

• Items to Include: Contaminated needles, syringes, and other sharp objects.

• Procedure:

  • Dispose of all sharps waste in a designated, puncture-proof sharps container for hazardous chemical waste.[1]

5. Storage Pending Disposal:

• Store all sealed hazardous waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area.

• This area should be cool and dry, away from incompatible materials.

6. Arrange for Pickup:

• Contact your institution's EH&S office or a licensed chemical waste disposal company to schedule a pickup for the waste containers.

Emergency Procedures: Accidental Spills

In the event of a spill, evacuate the immediate area and ensure it is well-ventilated. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and collect it into a sealed, labeled hazardous waste container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of DQ661.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling DQ661

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling the chemical compound DQ661. It offers a procedural, step-by-step framework for safe operational use and disposal, ensuring the well-being of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE) for DQ661

When handling DQ661, a comprehensive personal protective equipment strategy is mandatory to minimize exposure to potential hazards. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed. The following table summarizes the recommended PPE for routine handling of DQ661.

Body Part	Personal Protective Equipment	Specifications
Hands	Chemical-resistant gloves	Nitrile or neoprene, minimum thickness of 0.2mm. Change gloves immediately if contaminated, torn, or punctured.
Eyes/Face	Safety glasses with side shields or Goggles and Face shield	ANSI Z87.1 compliant. A face shield should be worn in addition to goggles when there is a splash hazard.
Respiratory	Chemical fume hood or Respirator	Work should be conducted in a certified chemical fume hood. If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is required.
Body	Laboratory coat or Chemical-resistant apron/suit	A fully-buttoned, long-sleeved laboratory coat is the minimum requirement. For larger quantities or splash risks, a chemical-resistant apron or suit is necessary.
Feet	Closed-toe shoes	Made of a durable material to protect against spills.

Experimental Protocol: Safe Handling and Disposal of DQ661

1. Preparation and Engineering Controls:

• Ensure a calibrated chemical fume hood is operational and the sash is positioned at the appropriate height.

• Verify that an emergency eyewash station and safety shower are accessible and have been recently tested.[1]

• Prepare all necessary equipment and reagents before handling DQ661 to minimize movement and potential for spills.

• Designate a specific area within the fume hood for DQ661 handling.

2. Donning of Personal Protective Equipment (PPE):

• Put on a laboratory coat, ensuring it is fully buttoned.

• Don safety glasses with side shields or chemical splash goggles.[1]

• If a splash hazard is present, wear a face shield over the safety glasses or goggles.

• Wash hands thoroughly before putting on chemical-resistant gloves. Ensure gloves are the correct size and are inspected for any defects.

3. Handling of DQ661:

• Perform all manipulations of DQ661 within the designated area of the chemical fume hood.

• Use appropriate tools (e.g., spatulas, forceps) to handle solid DQ661 to avoid direct contact.

• When transferring solutions of DQ661, use a pipette or other controlled dispensing device. Avoid pouring.

• Keep containers of DQ661 sealed when not in use.

4. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1] Seek medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

• Spill: For small spills within the fume hood, use an appropriate absorbent material. For larger spills, evacuate the area and follow emergency procedures.

5. Disposal of DQ661 Waste:

• All solid and liquid waste containing DQ661 must be disposed of as hazardous waste.

• Collect waste in a designated, properly labeled, and sealed container.

• Follow all institutional and local regulations for hazardous waste disposal. Do not pour DQ661 waste down the drain.

6. Doffing of Personal Protective Equipment (PPE):

• Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the outer surface.

• Remove the laboratory coat, turning it inside out as it is removed.

• Remove eye and face protection.

• Wash hands thoroughly with soap and water.

Workflow for Safe Handling of DQ661

Caption: Workflow for the safe handling and disposal of DQ661.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]